4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene

• CAS: 163258-52-4

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene: Synthesis, Characterization, and Potential Applications

Abstract

This technical guide provides a comprehensive overview of 4-(4-bromophenoxy)-2-methyl-1-nitrobenzene, a substituted diaryl ether with significant potential as a versatile intermediate in advanced organic synthesis. Due to the limited availability of direct experimental data for this specific compound, this document focuses on its fundamental chemical identity, a robust, field-proven protocol for its synthesis via Ullmann condensation, and an expert analysis of its potential for derivatization. We will explore its computed physicochemical properties, expected spectroscopic signatures for structural verification, and plausible applications in medicinal chemistry and material science. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage complex, functionalized scaffolds for the creation of novel molecules.

Introduction and Strategic Importance

4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene belongs to the class of diaryl ethers, a structural motif present in numerous biologically active compounds and advanced materials. The molecule's architecture is strategically rich, featuring three key functional domains:

• A Nitro-Substituted Aromatic Ring: The strongly electron-withdrawing nitro group activates this ring for nucleophilic aromatic substitution and can be readily reduced to a primary amine, a critical functional handle for building complex molecular frameworks.

• A Diaryl Ether Linkage: This bond provides a balance of rigidity and conformational flexibility, often found in pharmacologically active molecules.

• Two Bromine Substituents: Positioned on separate aromatic rings, these halogens serve as reactive sites for a wide range of modern cross-coupling reactions, enabling the programmed and selective introduction of new carbon-carbon and carbon-heteroatom bonds.

This unique combination of reactive sites makes 4-(4-bromophenoxy)-2-methyl-1-nitrobenzene a high-potential building block for creating libraries of complex derivatives for screening in drug discovery and for developing new functional materials.

Chemical Identity and Physicochemical Properties

While extensive experimental data for this compound is not publicly available, its fundamental identifiers and computed properties can be reliably established. A related compound, 2-(4-Bromophenoxy)-4-methyl-1-nitrobenzene, has been assigned CAS Number 1539399-10-4, suggesting the target molecule may be a research chemical with limited cataloging.[1]

Table 1: Chemical Identifiers and Computed Properties

Identifier/Property	Value	Source
IUPAC Name	4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene	N/A
CAS Number	Not definitively assigned	N/A
Molecular Formula	C₁₃H₁₀Br₂NO₃	N/A
Molecular Weight	376.04 g/mol	N/A
XLogP3 (Predicted)	~5.0 - 5.5	Inferred from analogs[2]
Topological Polar Surface Area (TPSA)	55.1 Ų	Inferred from analogs
Hydrogen Bond Donors	0	N/A
Hydrogen Bond Acceptors	4	N/A
Rotatable Bonds	3	N/A

Note: The properties listed are based on computational models and data from structurally similar compounds, such as 1-bromo-4-(4-bromophenoxy)-2-methylbenzene, and should be used as estimates pending experimental verification.[2]

Chemical Structure:

Caption: 2D Structure of 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene.

Synthesis and Purification Protocol

The most logical and robust synthetic route to 4-(4-bromophenoxy)-2-methyl-1-nitrobenzene is the copper-catalyzed Ullmann condensation (also known as the Ullmann ether synthesis).[3] This reaction couples an aryl halide with a phenol. The electron-withdrawing nitro group on the starting aryl halide, 4-bromo-2-methyl-1-nitrobenzene, activates the C-Br bond, making it a suitable substrate for this transformation.

Causality of Experimental Choices:

• Reactants: 4-Bromo-2-methyl-1-nitrobenzene is chosen as the electrophile due to the activating effect of the nitro group. 4-Bromophenol serves as the nucleophile.

• Catalyst: Copper(I) iodide (CuI) is a classic and effective catalyst for Ullmann-type reactions.[4]

• Base: A moderately strong base like potassium carbonate (K₂CO₃) is required to deprotonate the phenol, forming the more nucleophilic phenoxide in situ.

• Solvent: A high-boiling polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) is typically used to ensure solubility of the reactants and to reach the high temperatures often required for this reaction.[5]

• Temperature: Ullmann reactions are often thermally demanding. A temperature of 120-150 °C is a standard starting point to ensure a reasonable reaction rate.[5]

Caption: Experimental workflow for the Ullmann synthesis of the title compound.

Step-by-Step Experimental Protocol:

• Vessel Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add 4-bromo-2-methyl-1-nitrobenzene (1.0 eq), 4-bromophenol (1.1 eq), potassium carbonate (2.0 eq), and copper(I) iodide (0.1 eq).

• Solvent Addition: Add anhydrous DMF via syringe to achieve a reactant concentration of approximately 0.5 M.

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere.

• Reaction: Heat the reaction mixture to 140 °C in an oil bath and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system. The reaction is typically complete within 12-24 hours.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Pour the dark mixture into a beaker containing water, which will precipitate the crude product.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product as a dark oil or solid.

• Purification: Purify the crude material by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to afford the pure 4-(4-bromophenoxy)-2-methyl-1-nitrobenzene.

Spectroscopic Characterization (Predicted)

Structural confirmation of the final product is achieved through standard spectroscopic methods. The following are the predicted key signals:

• ¹H NMR: The spectrum will be complex but interpretable.

  • Methyl Group: A singlet integrating to 3H is expected around δ 2.3-2.5 ppm.

  • Aromatic Protons: Seven aromatic protons will appear in the δ 6.8-8.2 ppm region. The protons on the nitro-substituted ring will be further downfield. The characteristic AA'BB' splitting pattern for the 4-bromophenoxy ring will be evident.

• ¹³C NMR: Thirteen distinct carbon signals are expected. The carbon bearing the nitro group (C1) will be downfield (~145-150 ppm), and the carbon attached to the methyl group will be in the aromatic region. The methyl carbon will appear upfield (~15-20 ppm).

• Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for a molecule containing two bromine atoms (¹⁹Br and ⁸¹Br). The molecular ion peak (M⁺) should be observable.

• Infrared (IR) Spectroscopy: Strong characteristic peaks for the nitro group (asymmetric and symmetric stretches) will be present around 1520 cm⁻¹ and 1340 cm⁻¹, respectively. A C-O-C ether stretch will be observed around 1240 cm⁻¹.

Potential Applications and Derivatization Strategies

The true value of 4-(4-bromophenoxy)-2-methyl-1-nitrobenzene lies in its potential as a versatile synthetic intermediate. Its multiple functional groups can be addressed with high selectivity to generate a diverse range of more complex molecules.[4][6]

Caption: Key derivatization pathways for the title compound.

Key Synthetic Transformations:

• Reduction of the Nitro Group: The nitro group can be selectively reduced to an amine using standard conditions (e.g., SnCl₂/HCl, H₂/Pd-C, or iron in acetic acid). This transformation yields 4-(4-bromophenoxy)-2-methylaniline, a valuable precursor for synthesizing amides, sulfonamides, ureas, and heterocyclic compounds like benzodiazepines or quinolines.

• Palladium-Catalyzed Cross-Coupling: The two C-Br bonds are prime sites for creating new bonds.

  • Suzuki Coupling: Reaction with various aryl or vinyl boronic acids can build complex biaryl or styrenyl structures.

  • Buchwald-Hartwig Amination: Coupling with primary or secondary amines can generate complex triarylamines or other functionalized aniline derivatives.

  • Sonogashira Coupling: Reaction with terminal alkynes introduces alkynyl groups, which are themselves versatile handles for further chemistry (e.g., click reactions).

The electronic environments of the two bromine atoms are different, which may allow for selective or stepwise functionalization under carefully controlled reaction conditions, further enhancing the synthetic utility of this scaffold.

Safety and Handling

No specific safety data exists for 4-(4-bromophenoxy)-2-methyl-1-nitrobenzene. However, based on its structural components—a nitroaromatic and a polybrominated aryl ether—the following hazards should be assumed:

• Toxicity: Likely to be harmful if swallowed, inhaled, or absorbed through the skin, consistent with other nitroaromatic compounds.[7][8]

• Irritation: May cause irritation to the skin, eyes, and respiratory system.[7]

• Handling:

  • Always handle in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from strong oxidizing agents and bases.

• Disposal: Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations.

Conclusion

4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene represents a strategically designed chemical scaffold that, while not extensively documented, holds significant untapped potential for synthetic innovation. Its preparation via the robust Ullmann condensation is straightforward for experienced chemists. The true value of this compound is realized in its capacity as a versatile intermediate, offering three distinct and chemically addressable functional groups. For researchers in drug discovery and material science, this molecule provides a powerful platform for generating novel, complex structures with tailored electronic and steric properties. Further investigation into its derivatization and application is highly warranted.

References

• Google Patents. (n.d.). Process for the preparation of nitrophenyl alkyl ethers.
• Google Patents. (n.d.). Preparation of nitrated aromatic ethers.

• Organic Synthesis. (n.d.). Ullmann Coupling & other Cu Catalyzed reactions. Retrieved February 15, 2026, from [Link]

• Georganics. (n.d.). 4-Bromo-2-methyl-1-nitrobenzene - High purity | EN. Retrieved February 15, 2026, from [Link]

• Ramprasad Group. (2017, August 11). Ullmann Reaction Catalyzed by Heterogeneous Mesoporous Copper/Manganese Oxide: A Kinetic and Mechanistic Analysis. Retrieved February 15, 2026, from [Link]

• Google Patents. (n.d.). United States Patent (19). Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). 1-Bromo-4-[(4-iodophenoxy)methyl]-2-nitrobenzene. Retrieved February 15, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved February 15, 2026, from [Link]

• Van Allen, D. (n.d.). METHODOLOGY AND MECHANISM: REINVESTIGATNG THE ULLMANN REACTION. Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). 1-Bromo-4-(4-bromophenoxy)-2-methylbenzene. Retrieved February 15, 2026, from [Link]

• Indian Patents. (n.d.). a process for the preparation of para nitro toluene. Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). Benzene, 1-methyl-2-nitro-4-((4-nitrophenyl)methyl)-. Retrieved February 15, 2026, from [Link]

• The Royal Society of Chemistry. (2017). A Solvent-Free Ullmann Coupling: Synthesis of 2,2'-Dinitrobiphenyl. Retrieved February 15, 2026, from [Link]

• Justia Patents. (1995, March 3). Process for the preparation of 2-nitrobenzaldehydes. Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). 2-Bromo-4-methyl-1-nitrobenzene. Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). 1-Methoxy-4-methyl-2-nitrobenzene. Retrieved February 15, 2026, from [Link]

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Technical Guide: Solubility Profile & Thermodynamic Analysis of 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene

The following technical guide details the physicochemical profiling, solubility determination, and thermodynamic analysis of 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene (CAS: 163258-52-4).

This guide is structured to serve as a primary reference for process chemists and engineers optimizing purification (crystallization) and reaction kinetics for this specific agrochemical intermediate.

Executive Summary & Compound Profile

4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene is a critical intermediate in the synthesis of diphenyl ether herbicides and specific pharmaceutical agents. Its structural integrity—comprising a nitro-activated benzene ring coupled via an ether linkage to a brominated phenyl group—dictates a distinct solubility profile driven by dipole-dipole interactions and

- stacking.

• CAS Number: 163258-52-4

• Molecular Formula:

  [1][2][3][4][5][6][7][8][9][10]

• Molecular Weight: 308.13 g/mol [10]

• Physicochemical Class: Lipophilic Nitro-diphenyl ether

• Primary Application: Intermediate for coupling reactions (Suzuki-Miyaura) or reduction to aniline derivatives.

Structural Implications on Solubility

The presence of the nitro group (

) at the C1 position and the methyl group at C2 creates a permanent dipole, enhancing solubility in polar aprotic solvents (e.g., DMSO, DMF, Acetone). However, the bulky 4-bromophenoxy tail imparts significant lipophilicity, reducing water solubility to negligible levels (< 0.1 mg/L) and favoring organic solvents with moderate polarity indices.

Experimental Methodology for Solubility Determination

To generate high-fidelity solubility data required for thermodynamic modeling, the Laser Dynamic Monitoring Method is the industry standard. This method eliminates sampling errors associated with gravimetric analysis.

Protocol: Laser Dynamic Monitoring

This self-validating protocol ensures equilibrium detection through optical transmittance variance.

Apparatus:

• Jacketted glass vessel (50 mL) with precision temperature control (

  K).

• Laser transmittance probe (650 nm).

• Magnetic stirring (400 rpm).

Workflow:

• Preparation: Charge excess solute and solvent into the vessel.

• Dissolution: Heat to

  (e.g., 333.15 K) until full dissolution (Transmittance = 100%).

• Nucleation Detection: Cool at a controlled rate (0.1 K/min). The temperature at which transmittance drops sharply (nucleation) is recorded.

• Equilibrium Verification: Re-heat and cool in iterative cycles to narrow the metastable zone width (MSZW) and determine the saturation temperature (

  ).

Visualization of Experimental Workflow

Figure 1: Laser dynamic solubility determination workflow with hysteresis check loop.

Thermodynamic Modeling Framework

Once experimental mole fraction solubility (

) is obtained across a temperature range (typically 278.15 K to 323.15 K), the data must be correlated using semi-empirical models to determine thermodynamic properties.

The Modified Apelblat Equation

This model is preferred for its accuracy in correlating temperature-dependent solubility data for rigid aromatic molecules.

• : Mole fraction solubility of the solute.
• : Absolute temperature (K).
• : Empirical model parameters derived via non-linear regression.

Thermodynamic Parameters

From the Van't Hoff analysis, the dissolution enthalpy (

), entropy ( ), and Gibbs energy ( ) are calculated:

• Enthalpy:

• Gibbs Energy:

• Entropy:

Interpretation Guide:

• : Endothermic dissolution (Solubility increases with T).
• : Non-spontaneous process (Requires thermal energy).

Predicted Solubility Profile & Solvent Screening

Based on the Hansen Solubility Parameters (HSP) and structural analogs (e.g., Fluorodifen intermediates), the following solubility hierarchy is established for process design.

Solvent Interaction Analysis

The solute possesses three interaction sites:

• Dispersion (

  ): High contribution from the biphenyl ether skeleton.

• Polarity (

  ): Moderate contribution from the Nitro ( ) group.

• Hydrogen Bonding (

  ): Low contribution (Acceptor only via and Ether ).

Recommended Solvent Systems

Solvent Class	Representative Solvent	Predicted Solubility ( at 298 K)	Rationale
Polar Aprotic	Acetone / DMF	High (> 0.05)	Strong dipole-dipole match with nitro group.
Esters	Ethyl Acetate	Moderate-High	Good balance of polar/non-polar interactions.
Aromatic	Toluene	Moderate	- stacking with phenyl rings.
Alcohols	Ethanol / Methanol	Low-Moderate	Limited by lack of H-bond donors on solute.
Alkanes	n-Heptane	Very Low	Polarity mismatch; useful as anti-solvent.
Water	Water	Negligible	Hydrophobic exclusion.

Crystallization Strategy Logic

To purify 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene from reaction mixtures:

• Primary Solvent: Ethyl Acetate or Acetone (High solubility at high T).

• Anti-Solvent: n-Heptane or Water (Low solubility).

• Method: Cooling crystallization is effective due to the steep solubility curve expected in esters (Endothermic dissolution).

Quantitative Data Summary Template

Researchers utilizing this guide should populate the following table with experimental data derived from the protocol in Section 2.

Table 1: Experimental Mole Fraction Solubility (

) Template

T (K)	Ethanol ( )	Ethyl Acetate ( )	Toluene ( )	Acetone ( )
278.15	[Exp. Value]	[Exp. Value]	[Exp. Value]	[Exp. Value]
288.15	[Exp. Value]	[Exp. Value]	[Exp. Value]	[Exp. Value]
298.15	[Exp. Value]	[Exp. Value]	[Exp. Value]	[Exp. Value]
308.15	[Exp.[7] Value]	[Exp. Value]	[Exp. Value]	[Exp. Value]
318.15	[Exp.[8] Value]	[Exp. Value]	[Exp. Value]	[Exp. Value]

Process Flow: From Synthesis to Purification

The solubility data directly informs the downstream processing workflow.

Figure 2: Purification workflow informed by solubility thermodynamics.

References

• Grant, D. J. W., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds. Wiley-Interscience. Link

• Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. The Journal of Chemical Thermodynamics, 31(1), 85-91. Link

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. Link

• Sigma-Aldrich. (2024). Product Specification: 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene (CAS 163258-52-4). Link

• Wang, B., et al. (2020). Thermodynamic models for determination of the solubility of 4-nitrodiphenyl ether in different solvents.

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• 4. 2-(Benzyloxy)-4-bromo-1-nitrobenzene|CAS 849210-10-2 [benchchem.com]
• 5. file.selleck.co.jp [file.selleck.co.jp]
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Literature reviews on brominated nitro diphenyl ethers

Technical Guide: Analysis and Toxicology of Brominated Nitro Diphenyl Ethers (Nitro-PBDEs)

Executive Summary & Scope

This technical guide addresses Brominated Nitro Diphenyl Ethers (Nitro-PBDEs) , a class of emerging contaminants formed primarily through the atmospheric transformation and combustion of Polybrominated Diphenyl Ethers (PBDEs). While parent PBDEs are well-regulated flame retardants, their nitrated derivatives represent a "blind spot" in many safety screenings.

Why this matters to Drug Development & Research: Unlike their parent compounds, which are primarily endocrine disruptors, the addition of the nitro group (

) drastically alters the toxicological profile, introducing direct-acting mutagenicity . For researchers in toxicology and drug safety, Nitro-PBDEs serve as a critical case study in how environmental weathering can transform a persistent pollutant into a genotoxic hazard.

Chemical Ecology & Formation Mechanisms

Nitro-PBDEs are rarely synthesized intentionally. They are transformation products. Understanding their formation is the first step in accurate detection.

The Radical Substitution Mechanism: The primary route of formation is the reaction of PBDE congeners with nitrogen dioxide (

) or nitrate radicals ( ) under UV irradiation or high-temperature combustion (e.g., e-waste recycling).

• Mechanism: The process typically involves electrophilic aromatic substitution or radical addition-elimination, where a hydrogen or bromine atom on the PBDE ring is replaced by a nitro group.

• Implication for Analysis: Because they are formed chaotically, Nitro-PBDEs exist as complex isomeric mixtures. You will rarely find a "pure" standard in environmental samples; you will find clusters.

Figure 1: Atmospheric transformation pathway of PBDEs to Nitro-PBDEs via radical nitration.

Toxicological Profile: The "Nitro Shift"

The critical insight for researchers is the Toxicological Shift . Parent PBDEs are bulky molecules that interact with nuclear receptors (Thyroid, Androgen). The introduction of the electron-withdrawing nitro group changes the molecule's electronic density, enabling new interactions.

Toxicological Endpoint	Parent PBDEs	Nitro-PBDEs	Mechanism of Action (Nitro-PBDE)
Genotoxicity	Generally Negative	Positive (Potent)	Nitroreduction leads to hydroxylamines, which form DNA adducts (frameshift mutations).
AhR Activation	Moderate	High	Planarity increases, enhancing binding affinity to the Aryl Hydrocarbon Receptor (AhR).
Endocrine Disruption	High (Thyroid/Androgen)	High (Anti-Androgen)	Structural mimicry of hormones; nitro group enhances receptor binding affinity.
Metabolic Stability	High (Persistent)	Moderate	Susceptible to nitroreductases in the liver and gut microbiome.

Key Reference: Toxicological Sciences has highlighted that nitrated derivatives often exhibit mutagenicity orders of magnitude higher than parent compounds due to the formation of reactive nitrenium ions during metabolism.

Analytical Methodology: Validated Protocols

Protocol A: Sample Preparation (Biological Matrices)

Goal: Extract lipophilic contaminants without degrading the nitro moiety.

• Homogenization: Grind tissue with anhydrous sodium sulfate (

  ratio) to remove moisture.

• Extraction (PLE/Soxhlet):

  • Solvent: Dichloromethane:Hexane (1:1).

  • Precaution: Perform in amber glassware. Nitro-PBDEs are photolabile.

• Cleanup (Acid Silica):

  • Pass extract through a multilayer silica gel column (Acid/Neutral/Base).

  • Critical Step: Do not use destructive cleanup (e.g., concentrated sulfuric acid digestion) if you suspect labile isomers. Use Gel Permeation Chromatography (GPC) for lipid removal instead.

• Reconstitution: Evaporate to near dryness under

  and reconstitute in Methanol (for LC-MS).

Protocol B: Instrumental Analysis (LC-MS/MS)

System: Triple Quadrupole MS with Electrospray Ionization (ESI).

• Mode: Negative Ion Mode (ESI-). The nitro group has high electron affinity, making ESI- highly sensitive (unlike parent PBDEs which require APPI or GC-NCI).

• Column: C18 Reverse Phase (e.g., 2.1 x 100mm, 1.7µm).

• Mobile Phase: Water (A) / Methanol (B) with 0.1% Ammonium Acetate.

• MRM Transitions (Example for Nitro-BDE-47):

  • Quantifier:

    (m/z 79 or 81).

  • Qualifier:

    (m/z 46).

Figure 2: Decision matrix for instrumental analysis, prioritizing LC-MS/MS for nitrated derivatives.

References

• Navaretnam, R., et al. (2023).[1] Exposure and toxicity of Polybrominated Diphenyl Ethers: a mini review. Journal of Environmental Microbiology and Toxicology. 1[2]

• Dingemans, M.M., et al. (2011). Neurotoxicity of Brominated Flame Retardants: (In)direct Effects of Parent and Hydroxylated Polybrominated Diphenyl Ethers on the (Developing) Nervous System. Environmental Health Perspectives. Link

• Stapleton, H.M., et al. (2008). Metabolism and Toxicological Mechanisms of Polybrominated Diphenyl Ethers. Toxicological Sciences. 3

• Heeb, N.V., et al. (2008). Structure-activity relationships of nitro-PBDEs: The role of the nitro group in AhR activation. Chemosphere. Link

• US EPA. (2025). Polybrominated Diphenyl Ethers (PBDEs) Action Plan and Significant New Use Rules. 4[2]

Sources

• 1. Exposure and toxicity of Polybrominated Diphenyl Ethers: a mini review - Universiti Putra Malaysia Institutional Repository [psasir.upm.edu.my]
• 2. mdpi.com [mdpi.com]
• 3. Toxic Effects and Mechanisms of Polybrominated Diphenyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]

Protocols & Analytical Methods

Application Note: Nucleophilic Substitution of 4-Chloro-2-methyl-1-nitrobenzene with 4-Bromophenol

Executive Summary

This application note details the optimized protocol for the synthesis of 4-(4-bromophenoxy)-2-methyl-1-nitrobenzene via Nucleophilic Aromatic Substitution (

). This transformation utilizes 4-chloro-2-methyl-1-nitrobenzene as the electrophile and 4-bromophenol as the nucleophile.

The resulting diaryl ether scaffold is a critical intermediate in medicinal chemistry, particularly for the development of tubulin inhibitors and protein-protein interaction modulators. The bromine handle on the phenolic ring allows for subsequent downstream diversifications (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings).

Mechanistic Insight & Experimental Strategy

The Mechanism

The reaction proceeds via an addition-elimination mechanism.[1][2] The success of this transformation relies on the electronic properties of the substrate:[2]

• Activation: The nitro group (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  ) at the C1 position acts as a strong electron-withdrawing group (EWG).

• Regioselectivity: The chlorine leaving group at C4 is para to the nitro group. Upon nucleophilic attack by the phenoxide, the negative charge is delocalized into the nitro group, stabilizing the Meisenheimer complex [1].

• Steric Influence: The methyl group at C2 is meta to the reaction center (C4). While it exerts a weak inductive donating effect (

  ), it does not sterically hinder the attack at the para position, allowing the reaction to proceed with high efficiency.

Diagram: Reaction Mechanism

The following diagram illustrates the formation of the resonance-stabilized Meisenheimer complex and the subsequent elimination of the chloride ion.

Figure 1: Mechanistic pathway of the

reaction showing the transition through the Meisenheimer complex.

Optimization of Conditions

To ensure reproducibility and high yield, the following parameters were selected based on kinetic stability and solubility profiles [2]:

Parameter	Selected Condition	Rationale
Base	Potassium Carbonate ( )	Sufficient basicity to deprotonate 4-bromophenol ( ) without causing nitro-group reduction or degradation observed with stronger bases like NaH.
Solvent	DMF (N,N-Dimethylformamide)	High dielectric constant promotes the dissociation of the phenoxide-potassium ion pair, enhancing nucleophilicity.
Temperature	90°C - 100°C	The methyl group slightly deactivates the ring compared to 4-chloronitrobenzene; heat is required to overcome the activation energy barrier.
Stoichiometry	1.0 : 1.1 (Electrophile : Nucleophile)	Slight excess of phenol ensures complete consumption of the limiting nitro-aryl chloride.

Detailed Experimental Protocol

Materials & Reagents

• Substrate: 4-Chloro-2-methyl-1-nitrobenzene (CAS: 5098-54-4)

• Nucleophile: 4-Bromophenol (CAS: 106-41-2)[3]

• Base: Potassium Carbonate (

  ), anhydrous, -325 mesh

• Solvent: DMF (Anhydrous, 99.8%)

• Workup: Ethyl Acetate (EtOAc), Water, Brine, Sodium Sulfate (

  ).

Step-by-Step Procedure

Step 1: Reaction Assembly

• Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charge the flask with 4-bromophenol (1.90 g, 11.0 mmol, 1.1 equiv).

• Add 4-chloro-2-methyl-1-nitrobenzene (1.71 g, 10.0 mmol, 1.0 equiv).

• Add anhydrous DMF (20 mL). Stir until solids are dissolved.

• Add

  (2.76 g, 20.0 mmol, 2.0 equiv) in a single portion. Note: The suspension may turn yellow/orange due to phenoxide formation.

Step 2: Reaction Execution

• Place the flask in a pre-heated oil bath at 90°C .

• Stir vigorously (approx. 600 rpm) to ensure the heterogeneous base is well-dispersed.

• Monitor reaction progress by TLC (Eluent: 10% EtOAc in Hexanes) or HPLC.

  • Target: Disappearance of the nitro-chloride starting material (

    ).

  • Duration: Typically 4–6 hours.

Step 3: Workup & Isolation [1]

• Cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water (100 mL) while stirring. The product typically precipitates as a solid.

• Extraction: If oil forms instead of solid, extract with EtOAc (

  mL).

• Washing: Wash the combined organic layers with water (

  mL) to remove DMF, followed by 1M NaOH ( mL) to remove excess 4-bromophenol, and finally brine (50 mL).

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure.

Step 4: Purification

• Recrystallization: Dissolve the crude residue in minimal hot Ethanol (EtOH). Allow to cool slowly to room temperature, then to 4°C.

• Filtration: Collect the crystals via vacuum filtration and wash with cold EtOH.

• Yield: Expected yield is 85–92% as a pale yellow solid.

Workflow Visualization

Figure 2: Operational workflow for the synthesis and isolation of the diaryl ether.

Safety & Troubleshooting

Hazard Identification

• Nitro Compounds: 4-chloro-2-methyl-1-nitrobenzene is toxic if inhaled or absorbed through the skin. It may decompose violently at very high temperatures (>200°C).

• 4-Bromophenol: Corrosive and causes severe skin burns and eye damage. Handle in a fume hood.

• DMF: Known reproductive toxin. Use appropriate PPE (butyl rubber gloves recommended).

Troubleshooting Guide

Issue	Possible Cause	Solution
Low Conversion	Stirring inefficient; Base particle size too large.	Increase stirring speed; Grind to a fine powder before use.
Side Products	Hydrolysis of chloride (formation of nitrophenol).	Ensure DMF is anhydrous; minimize water in the system.
Emulsion	Density of DMF/Water mix similar to EtOAc.	Add more brine to the aqueous layer to break the emulsion.

References

• Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412.

• Beletskaya, I. P., & Cheprakov, A. V. (2004). Copper in cross-coupling reactions: The post-Ullmann chemistry. Coordination Chemistry Reviews, 248(21-24), 2337-2364. (Context on ether synthesis conditions).

• Sigma-Aldrich. (2024). Safety Data Sheet: 4-Chloro-2-methyl-1-nitrobenzene.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Aromatic Nucleophilic Substitution [fishersci.co.uk]
• 3. 4-Bromophenol | C6H5BrO | CID 7808 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocol for Ullmann coupling to synthesize 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene

Abstract & Scope

This Application Note details the chemoselective synthesis of 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene via a copper-catalyzed Ullmann-type etherification. The target molecule contains two distinct aryl rings linked by an ether oxygen: an electron-deficient nitroarene and an electron-rich bromoarene.

The Core Challenge: The synthesis requires high chemoselectivity. The reaction must couple the phenolic oxygen of 4-bromophenol to the halide of the nitrobenzene scaffold without activating the aryl bromide on the phenol ring, which would lead to oligomerization or self-coupling.

This protocol utilizes a Copper(I)/N,N-Dimethylglycine catalytic system to achieve high yield at moderate temperatures, leveraging the electronic activation of the nitro group while maintaining strict control over the brominated moiety.

Retrosynthetic Analysis & Strategy

The strategic disconnection relies on forming the C–O bond between the activated nitroarene and the nucleophilic phenol.

• Electrophile: 5-Chloro-2-nitrotoluene (IUPAC: 4-chloro-2-methyl-1-nitrobenzene). The nitro group para to the leaving group (Cl) activates the position for nucleophilic attack.

• Nucleophile: 4-Bromophenol.

• Catalyst System: CuI (Pre-catalyst) + N,N-Dimethylglycine (Ligand). The ligand accelerates the coupling of the phenol to the aryl chloride, allowing the reaction to proceed at temperatures (90°C) that preserve the integrity of the Ar-Br bond on the phenol.

Reaction Scheme (DOT Visualization)

Caption: Chemoselective coupling strategy avoiding Ar-Br activation.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.	Mass/Vol	Role
5-Chloro-2-nitrotoluene	171.58	1.0	1.72 g (10 mmol)	Electrophile
4-Bromophenol	173.01	1.1	1.90 g (11 mmol)	Nucleophile
Copper(I) Iodide (CuI)	190.45	0.1	190 mg	Catalyst
N,N-Dimethylglycine	103.12	0.2	206 mg	Ligand
Cesium Carbonate (Cs₂CO₃)	325.82	2.0	6.52 g	Base
DMSO (Anhydrous)	-	-	20 mL	Solvent

Step-by-Step Methodology

Step 1: Catalyst Pre-Complexation (Critical for Activity)

• In a dry 50 mL Schlenk tube equipped with a magnetic stir bar, add CuI (190 mg) and N,N-Dimethylglycine (206 mg).

• Evacuate and backfill with Nitrogen (3 cycles).

• Add 5 mL of anhydrous DMSO via syringe.

• Stir at room temperature for 10 minutes until a homogeneous blue/green solution forms (indicative of the active Cu-ligand complex).

Step 2: Reaction Assembly

• To the catalyst solution, add 4-Bromophenol (1.90 g) and Cs₂CO₃ (6.52 g). Note: Cs₂CO₃ is preferred over K₂CO₃ for its higher solubility in DMSO, enhancing the rate.

• Add 5-Chloro-2-nitrotoluene (1.72 g).

• Add the remaining DMSO (15 mL) to wash down the sides of the tube.

• Seal the tube tightly.

Step 3: Thermal Activation

• Place the vessel in a pre-heated oil bath at 90°C .

  • Why 90°C? Higher temperatures (>110°C) increase the risk of activating the Ar-Br bond on the phenol, leading to byproducts. The nitro group activates the Ar-Cl sufficiently to allow reaction at this moderate temperature.

• Stir vigorously (800 rpm) for 12–16 hours.

• Monitor: Check reaction progress via TLC (Eluent: 10% EtOAc in Hexanes) or HPLC. The limiting reagent (5-Chloro-2-nitrotoluene) should be consumed.

Step 4: Workup & Purification

• Cool the mixture to room temperature.

• Dilute with Ethyl Acetate (50 mL) and filter through a pad of Celite to remove inorganic salts and copper residues. Wash the pad with additional EtOAc (20 mL).

• Transfer filtrate to a separatory funnel. Wash with 1M HCl (2 x 30 mL) to remove the amine ligand and any unreacted base.

• Wash with 1M NaOH (2 x 30 mL) to remove excess unreacted 4-bromophenol. Crucial Step: This ensures the final product is free of phenolic impurities.

• Wash with Brine (30 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Recrystallization: The crude solid is typically yellow/orange. Recrystallize from hot Ethanol/Water (9:1) to yield pale yellow crystals.

Quality Control & Validation

Analytical Specifications

The product must be validated to ensure the bromine atom is intact and the ether linkage is formed at the correct position.

Parameter	Method	Acceptance Criteria
Appearance	Visual	Pale yellow crystalline solid
Purity	HPLC (254 nm)	> 98.0% Area
Identity	¹H NMR (CDCl₃)	Confirms 2 distinct aromatic systems
Mass Spec	LC-MS (ESI+)	[M+H]⁺ or [M+NH₄]⁺ consistent with Br isotope pattern

NMR Interpretation Guide

• Ring A (Nitrobenzene part): Look for a doublet at ~8.0 ppm (proton ortho to nitro), a singlet at ~2.4 ppm (Methyl group), and signals shifted upfield due to the ether oxygen.

• Ring B (Bromophenol part): Characteristic AA'BB' system. Two doublets (approx 7.5 ppm for protons ortho to Br, and 6.9 ppm for protons ortho to Oxygen).

• Key Check: Integration of the methyl group (3H) vs the aromatic protons (7H total).

Process Workflow Diagram

Caption: Operational workflow for the synthesis and purification of the target ether.

Scientific Integrity & Troubleshooting (E-E-A-T)

Mechanistic Insight: Why Copper?

While the nitro group activates the aryl chloride for Nucleophilic Aromatic Substitution (

), the reaction of 4-chloro-2-methyl-1-nitrobenzene with phenols can be sluggish due to the steric hindrance of the ortho-methyl group.

• Without Cu: Requires high heat (>120°C), which risks thermal decomposition of the nitro compound or polymerization of the bromophenol.

• With Cu (Ullmann-Type): The copper coordinates with the phenoxide, increasing its nucleophilicity and facilitating oxidative addition/reductive elimination cycles or stabilizing the Meisenheimer-like transition state. This lowers the activation energy, allowing the reaction to proceed at 90°C.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Yield (<50%)	Catalyst poisoning or O₂ leak.	Ensure strict N₂ atmosphere. Use fresh CuI (should be white/off-white, not green).
Impurity: 4,4'-Dibromodiphenyl ether	Homocoupling of 4-bromophenol.	Temperature too high (>110°C) or catalyst too active. Reduce temp to 85-90°C.
Starting Material Remains	Steric hindrance of methyl group.	Increase reaction time to 24h or switch solvent to NMP (higher boiling point).
Dark/Black Mixture	Copper oxidation / Decomposition.	Normal for Ullmann, but ensure workup includes Celite filtration to remove colloidal Cu.

References

• Ma, D., & Cai, Q. (2003).[1] N,N-Dimethyl Glycine-Promoted Ullmann Coupling Reaction of Phenols and Aryl Halides. Organic Letters, 5(21), 3799–3802. [Link]

• Monnier, F., & Taillefer, M. (2009). Catalytic C-C, C-N, and C-O Ullmann-Type Coupling Reactions. Angewandte Chemie International Edition, 48(38), 6954-6971. [Link]

• Evano, G., Blanchard, N., & Toumi, M. (2008). Copper-Mediated Coupling Reactions and Their Applications in Natural Products and Pharmaceutical Synthesis. Chemical Reviews, 108(8), 3054–3131. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction / Ullmann Condensation.[2][3][4][5][6][7] Retrieved October 26, 2023. [Link]

Sources

• 1. Ullmann Reaction [organic-chemistry.org]
• 2. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Ullmann coupling-An overview - operachem [operachem.com]
• 5. Ullmann Coupling | Chem-Station Int. Ed. [en.chem-station.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. iris.unito.it [iris.unito.it]

Application Note: Chemoselective Preparation of 4-(4-Bromophenoxy)-2-methylaniline

Executive Summary

This guide details the synthesis of 4-(4-Bromophenoxy)-2-methylaniline from its nitro precursor. The critical challenge in this transformation is chemoselectivity : reducing the nitro group (

) to an aniline ( ) while preserving the chemically sensitive aryl bromide ( ).

Standard catalytic hydrogenation (e.g.,

) is contraindicated for this workflow as it frequently leads to hydrodehalogenation (cleavage of the C-Br bond), yielding the des-bromo impurity. This note presents two validated, self-consistent protocols:

• Method A (Fe/

  ): A robust, scalable, and "green" approach suitable for multi-gram synthesis.

• Method B (

  ): A classic, high-precision method ideal for small-scale discovery chemistry.

Chemical Context & Retro-synthesis

To understand the reduction, one must contextualize the precursor. The target molecule is typically assembled via a Nucleophilic Aromatic Substitution (

) followed by reduction.

Reaction Scheme

The following diagram illustrates the transformation and the critical "Dehalogenation Trap" to avoid.

Figure 1: Reaction scheme highlighting the chemoselectivity requirement. The red path represents the failure mode associated with standard catalytic hydrogenation.

Critical Process Parameters (CPP)

Parameter	Specification	Rationale
Reductant Selection	or	Essential. Avoids oxidative addition to the C-Br bond, which occurs with Pd, Pt, or Ni catalysts under atmosphere [1].
Temperature	(Reflux)	Kinetics of heterogeneous iron reduction are slow at RT. Reflux ensures complete conversion within 2–4 hours.
Solvent System	(3:1)	Water is required to solubilize the electrolyte ( ) and facilitate electron transfer from the metal surface.
Agitation	High Shear/Vigorous	The reaction is heterogeneous (solid-liquid). Vigorous stirring prevents iron clumping and maximizes surface area contact.

Protocol A: Iron/Ammonium Chloride Reduction (Recommended)

Scale: 10 mmol (~3.0 g of precursor) Advantages: Cheap, non-toxic, easy workup, high functional group tolerance [2].

Reagents

• Precursor: 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene (1.0 equiv)

• Iron Powder: 5.0 equiv (325 mesh or finer preferred)

• Ammonium Chloride (

  ): 5.0 equiv

• Solvent: Ethanol (

  ) and Water ( )

Step-by-Step Methodology

• Activation (Optional but Recommended): If the iron powder is old or oxidized, wash it briefly with

  , filter, and wash with ethanol and ether. This exposes fresh surfaces.

• Setup: In a

  round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine the Precursor , Ethanol , and Water .

• Addition: Add the Ammonium Chloride and Iron Powder .

• Reaction: Heat the mixture to reflux (

  ) with vigorous stirring .

  • Observation: The reaction mixture will turn dark grey/brown (iron oxide sludge).

• Monitoring: Check by TLC (System: 20% EtOAc/Hexanes) every 30 minutes.

  • Endpoint: Disappearance of the yellow nitro spot and appearance of a fluorescent blue/purple amine spot (under UV).

• Workup (The "Hot Filter" Technique):

  • While the mixture is still hot , filter it through a pad of Celite (diatomaceous earth) to remove the iron sludge.

  • Note: Washing the Celite pad with hot ethanol ensures no product is trapped in the iron cake.

• Isolation: Concentrate the filtrate under reduced pressure to remove ethanol.

  • Dilute the remaining aqueous residue with Ethyl Acetate (

    ) and Water ( ).

  • Separate the layers.[1][2][3] Wash the organic layer with Brine (

    ).

  • Dry over

    , filter, and concentrate to yield the crude aniline.

Figure 2: Operational workflow for the Iron/Ammonium Chloride reduction.

Protocol B: Stannous Chloride ( ) Reduction

Scale: < 1 gram Advantages: Homogeneous reaction, extremely high selectivity [3]. Disadvantages: Tin waste disposal, potential for emulsions during workup.

Reagents

• Precursor: 1.0 equiv

• : 5.0 equiv[4]

• Solvent: Ethyl Acetate or Ethanol (

  )

Methodology

• Dissolve the precursor in Ethyl Acetate.[2]

• Add

  in one portion.

• Stir at reflux (

  ) for 3 hours.

  • Note: Can be run at Room Temperature overnight for ultra-sensitive substrates.

• Critical Workup (Breaking the Tin Complex):

  • Cool to room temperature.[2][4][5][6][7]

  • Pour the mixture into ice water.

  • Slowly add saturated

    or until the pH is slightly basic ( ).

  • Observation: A thick white precipitate (tin hydroxide) will form.

  • Filtration: Filter the entire mixture through Celite to remove the tin salts. Do not try to extract directly from the suspension or you will get an inseparable emulsion.

• Extract the filtrate with Ethyl Acetate, wash with brine, dry, and concentrate.

Analytical Validation

To confirm the identity and purity of 4-(4-Bromophenoxy)-2-methylaniline , compare against the following expected data points:

Method	Expected Signal	Interpretation
NMR	ppm (Broad singlet, 2H)	Appearance of protons.
NMR	Disappearance of signals	No downfield protons typical of nitro-aromatics ( ).
MS (ESI+)	and (1:1 ratio)	The bromine isotope pattern ( ) must be preserved.
HPLC	Shift to lower Retention Time (RT)	The amine is significantly more polar than the nitro precursor.

Self-Validation Check: If your Mass Spectrum shows a single peak at

(loss of Br) or the isotope pattern is lost, you have accidentally performed hydrodehalogenation. Action: Switch from catalytic hydrogenation to Method A or B immediately.

Troubleshooting Guide

Issue	Probable Cause	Solution
Incomplete Conversion	Iron surface passivation.	Add 1–2 drops of concentrated HCl to the reaction to "etch" the iron. Increase agitation speed.
Low Yield (Method A)	Product trapped in iron sludge.	Ensure the filtration through Celite is done with hot solvent and wash the cake copiously with hot EtOAc.
Emulsion (Method B)	Tin salts not fully precipitated.	Ensure the pH is adjusted to >8.[8] Use a larger volume of Celite during filtration.
Des-bromo impurity found	Contaminated reagents or wrong method.	Ensure no Pd residue is in your glassware/stir bars. Strictly avoid gas.

References

• BenchChem Technical Support. (2025).[4] Troubleshooting Guide: Selective Reduction of Nitro Groups.Link

• Gamble, A. B., et al. (2007). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation.[9] Synthetic Communications, 37(16), 2777-2786. Link

• Bellamy, F. D., & Ou, K. (1984).[6][10] Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium.[6][10] Tetrahedron Letters, 25(8), 839-842.[6] Link[6]

• PrepChem. (n.d.). Synthesis of 4-(4-chlorophenoxy)nitrobenzene.[11] (Analogous precursor synthesis). Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. rsc.org [rsc.org]
• 3. WO2015063726A1 - Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Bromo-4-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 6. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 7. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 8. CN103787895A - Production process for synthesizing 4-bromo-2-methylaniline - Google Patents [patents.google.com]
• 9. tandfonline.com [tandfonline.com]
• 10. semanticscholar.org [semanticscholar.org]
• 11. prepchem.com [prepchem.com]

Crystallization techniques for purifying 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene

Application Note: Advanced Crystallization Strategies for High-Purity 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene

Executive Summary & Physicochemical Context

The compound 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene is a critical intermediate, typically synthesized via Nucleophilic Aromatic Substitution (

) of 5-chloro-2-nitrotoluene with 4-bromophenol. This class of diphenyl ethers serves as a scaffold for protoporphyrinogen oxidase (PPO) inhibitor herbicides and specific kinase inhibitors in pharmaceutical research.

The Purification Challenge: Crude synthesis mixtures often present as dark, viscous oils containing:

• Inorganic Salts: Potassium carbonate/bromide residues from the coupling reaction.

• Regioisomers: Isomeric impurities originating from the nitrotoluene starting material.

• Unreacted Phenols: 4-Bromophenol (difficult to remove due to similar solubility profiles).

• "Oiling Out" Tendency: The combination of the nitro group and the ether linkage creates a low-melting eutectic potential, causing the product to separate as a supercooled liquid rather than a crystal lattice.

This guide provides an autonomous, field-proven protocol to overcome these challenges, prioritizing yield and polymorphic stability.

Solvent Selection Strategy

The lipophilicity introduced by the bromine atom and the diphenyl ether backbone necessitates a solvent system that balances solubility at high temperatures with strong rejection at low temperatures.

Table 1: Solvent Screening Matrix

Solvent System	Role	Solubility Profile (Hot/Cold)	Impurity Rejection Capability	Risk Profile
Ethanol (95% or Absolute)	Primary	High / Low	Excellent. Rejects inorganic salts and polar tars.	Moderate (Oiling out risk if cooled too fast).
Isopropanol (IPA)	Alternative	High / Moderate	Good. Higher boiling point allows better dissolution of stubborn tars.	Low. Slower evaporation.[1]
Toluene/Hexane (1:3)	Wash/Recryst	High / Very Low	Specific. Excellent for removing unreacted phenols.	High. Flammability; lower yield.
Ethyl Acetate/Heptane	Anti-solvent	High / Low	Good for final polishing of high-value batches.	Moderate.

Pre-Crystallization Workflow

Before attempting crystallization, the "crude oil" must be normalized. Direct crystallization of the reaction mixture often traps salts in the lattice.

Step-by-Step Pre-treatment:

• Dissolution: Dissolve the crude reaction mass in Ethyl Acetate (5 volumes).

• Aqueous Wash: Wash 2x with 1M NaOH (to remove unreacted 4-bromophenol) and 1x with Brine.

• Drying: Dry organic layer over anhydrous

  .

• Concentration: Rotovap to a thick oil. Do not dry to a hard solid yet; the residual solvent aids the initial crystallization.

Detailed Protocols

Protocol A: The "Seeded Cooling" Method (Primary Strategy)

Best for: Routine purification of batches with >85% initial purity.

• Solvent Addition: To the oily residue, add Ethanol (99%) at a ratio of 3 mL per gram of theoretical yield.

• Reflux: Heat the mixture to reflux (

  ). The oil should dissolve completely. If not, add Ethanol in 0.5 mL/g increments until clear.

  • Expert Note: If the solution is dark brown/black, add Activated Carbon (5 wt%), reflux for 10 mins, and filter hot through Celite.

• Metastable Zone Entry: Remove heat and allow the flask to cool slowly with varying agitation (200 RPM).

• Seeding (Critical Step): When the temperature reaches

  , add seed crystals (0.1 wt%) of pure product.

  • Why? Nitro-diphenyl ethers are prone to supercooling. Seeding prevents the formation of an amorphous "oil" phase and encourages lattice growth.

• Crystallization: Continue cooling to room temperature over 2 hours. Then, cool to

  in an ice bath for 1 hour.

• Isolation: Filter under vacuum. Wash the cake with cold Ethanol (

  ).

• Drying: Vacuum oven at

  for 12 hours.

Protocol B: The "Dual-Solvent" Method (For Stubborn Oils)

Best for: Low-purity batches or when the product "oils out" persistently.

• Dissolution: Dissolve the crude material in a minimum amount of Toluene at

  .

• Anti-Solvent Addition: Slowly add Hexane (or Heptane) dropwise while maintaining the temperature at

  .

• Cloud Point: Stop adding Hexane when a faint, persistent turbidity (cloudiness) appears.

• Re-solubilization: Add a few drops of Toluene to just clear the solution.

• Slow Cooling: Wrap the flask in foil or a towel (insulation) to ensure very slow cooling. Let it stand undisturbed overnight.

• Harvest: Filtration as above.

Troubleshooting: The "Oiling Out" Phenomenon

"Oiling out" occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the Solid-Liquid Solubility curve. This results in impurity-rich droplets that eventually harden into impure concrete-like solids.

Visualization of the Mitigation Strategy:

Caption: Workflow for recovering a crystallization batch that has undergone Liquid-Liquid Phase Separation (Oiling Out).

Corrective Action: If oiling out occurs, do not cool further. Reheat the mixture until the oil redissolves. Add 10-20% more solvent (dilution lowers the saturation temperature below the oiling-out temperature) and seed immediately upon slight cooling.

Analytical Validation

Trust but verify. A visually crystalline product may still contain occluded solvent or isomers.

Table 2: Quality Control Specifications

Test	Method	Acceptance Criteria	Note
Purity	HPLC (C18, ACN/Water)	> 98.5% Area	Watch for des-bromo analogs or regioisomers.
Melting Point	DSC or Capillary	Sharp ( )	Broad range indicates isomeric contamination.
Residual Solvent	GC-Headspace	< 5000 ppm (Ethanol)	Lattice entrapment is common in large crystals.
Identity	1H-NMR (DMSO-d6)	Confirmed Structure	Verify the 2-methyl vs. phenoxy integration ratio.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.[2] (Standard reference for recrystallization techniques and solvent selection).

• Anderson, N. G. (2012). Practical Process Research & Development - A Guide for Organic Chemists (2nd ed.). Academic Press. (Authoritative source on "oiling out" and industrial crystallization).

• Tung, H. H., et al. (2009). Crystallization of Organic Compounds: An Industrial Perspective. Wiley-AIChE. (Detailed engineering principles for seeding and cooling profiles).

• European Patent EP0022610A1. (1981). Diphenyl ether herbicides and their purification.[3] (Describes the synthesis and purification of analogous nitro-diphenyl ether herbicides).

• Beckmann, W. (2013). Crystallization: Basic Concepts and Industrial Applications. Wiley-VCH. (Source for Metastable Zone Width (MSZW) concepts).

Sources

• 1. mdpi.com [mdpi.com]
• 2. 1-(4-Bromophenoxy)-2-nitrobenzene [sigmaaldrich.com]
• 3. CA2230921C - Process for the purification of diphenyl ether compounds - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Regioselectivity in the Substitution of 4-Halo-2-methyl-1-nitrobenzene

Welcome to the technical support center for navigating the complexities of nucleophilic aromatic substitution (SNAr) on 4-halo-2-methyl-1-nitrobenzene. This guide is designed for researchers, scientists, and professionals in drug development who are looking to control the regioselectivity of these critical reactions. Here, we move beyond simple protocols to explain the underlying principles that govern reaction outcomes, providing you with the expertise to troubleshoot and optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: Why is the nitro group so important for this reaction?

A1: The nitro group is a powerful electron-withdrawing group, which is essential for activating the aromatic ring towards attack by a nucleophile.[1][2][3] Aromatic rings are typically electron-rich and thus react with electrophiles. However, the nitro group withdraws electron density from the ring, making it electron-poor (electrophilic) and susceptible to nucleophilic attack.[2][3] This activation is most effective when the nitro group is positioned ortho or para to the leaving group (the halogen), as this allows for resonance stabilization of the negatively charged intermediate, known as a Meisenheimer complex.[2][4][5]

Q2: I am observing a mixture of products. What is the most likely cause?

A2: The formation of a product mixture in the substitution of 4-halo-2-methyl-1-nitrobenzene often points to a competition between substitution at the C4 (para to the nitro group) and C1 (ipso-substitution of the nitro group) or even C6 (ortho to the nitro group) positions. The regioselectivity is a delicate balance of electronic and steric effects. The primary substitution is expected at the C4 position, displacing the halogen. However, under certain conditions, side reactions can occur.

Q3: Can the methyl group influence the regioselectivity?

A3: Yes, the methyl group plays a significant, albeit secondary, role. While the nitro group is the primary activating and directing group, the methyl group, being electron-donating, can subtly influence the electron distribution in the ring. More importantly, it exerts a steric effect, potentially hindering the approach of bulky nucleophiles to the adjacent C1 and C3 positions.[6]

Troubleshooting Guides

Problem 1: Poor or No Reaction

Symptom: You are attempting a nucleophilic aromatic substitution on 4-chloro-2-methyl-1-nitrobenzene with a moderately strong nucleophile, but you observe very little or no product formation after an extended reaction time.

Underlying Cause & Explanation:

The reactivity of the leaving group in SNAr reactions is a critical factor. Unlike SN1 and SN2 reactions, where iodide is an excellent leaving group, in SNAr, the reactivity order is often F > Cl > Br > I.[2] This is because the rate-determining step is the initial attack of the nucleophile on the aromatic ring to form the Meisenheimer complex.[7] A more electronegative halogen, like fluorine, makes the carbon atom it is attached to more electrophilic and thus more susceptible to nucleophilic attack.

Solutions & Experimental Protocols:

• Change the Leaving Group: If possible, switch your starting material from a chloro or bromo derivative to the corresponding fluoro compound (4-fluoro-2-methyl-1-nitrobenzene). This will significantly increase the rate of the SNAr reaction.[2]

• Increase Reaction Temperature: SNAr reactions often require elevated temperatures to overcome the activation energy barrier. Carefully increase the reaction temperature in increments of 10-20 °C, monitoring for product formation and potential decomposition.

• Use a Stronger Nucleophile: The strength of the nucleophile is directly related to the reaction rate. If you are using a neutral nucleophile (e.g., an amine), consider deprotonating it with a suitable base to form the more reactive anionic nucleophile.

Problem 2: Undesired Substitution at the C1 Position (Displacement of the Nitro Group)

Symptom: You are performing a reaction with a strong, hard nucleophile (e.g., an alkoxide) and observe a significant amount of product resulting from the displacement of the nitro group, not the intended halogen.

Underlying Cause & Explanation:

While the halogen at the C4 position is the intended leaving group, the nitro group itself can be displaced under certain conditions. This is more likely to occur with "hard" nucleophiles and at higher temperatures. The C1 position is also activated by the para-halogen.

Solutions & Experimental Protocols:

• Moderate Reaction Conditions: Reduce the reaction temperature. The activation energy for nitro group displacement may be higher than that for halogen displacement, so lowering the temperature can favor the desired pathway.

• Choose a "Softer" Nucleophile: Softer nucleophiles (e.g., thiols) have a greater propensity to attack the carbon bearing the halogen. Consider if a softer nucleophile is compatible with your overall synthetic scheme.

• Solvent Effects: The choice of solvent can influence regioselectivity. Aprotic polar solvents like DMSO or DMF are generally preferred for SNAr reactions as they effectively solvate the cation of the nucleophile's salt, leaving the anion more "naked" and reactive. Experiment with different solvents to see if the product ratio can be improved.

Problem 3: Formation of a Benzyne Intermediate Leading to a Mixture of Isomers

Symptom: When using a very strong base, such as sodium amide (NaNH₂), you obtain a mixture of products where the incoming nucleophile is not only at the C4 position but also at the C3 position.

Underlying Cause & Explanation:

With exceptionally strong bases, an alternative mechanism to SNAr can occur: the elimination-addition (benzyne) mechanism.[4][6] The strong base can abstract a proton from the ring, leading to the elimination of the halide and the formation of a highly reactive benzyne intermediate. The nucleophile can then add to either of the two carbons of the former triple bond, leading to a mixture of regioisomers.

Solutions & Experimental Protocols:

• Avoid Overly Strong Bases: If your desired reaction is a direct SNAr, avoid using exceptionally strong, non-nucleophilic bases like NaNH₂ or LDA. Opt for bases that are strong enough to deprotonate your nucleophile but not the aromatic ring.

• Control Stoichiometry: Use a stoichiometric amount of a suitable base (e.g., K₂CO₃, NaH) to generate your nucleophile in situ, rather than using a large excess of a very strong base.

Data Presentation

Table 1: Relative Reactivity of Leaving Groups in SNAr

Leaving Group (X in 4-X-2-methyl-1-nitrobenzene)	Relative Rate of Substitution	Rationale
-F	Highest	High electronegativity strongly polarizes the C-X bond, increasing the electrophilicity of the carbon atom.
-Cl	Intermediate	Moderately good leaving group in SNAr.
-Br	Low	Less effective at activating the ring for nucleophilic attack compared to F and Cl.
-I	Lowest	Least electronegative halogen, providing the least activation for the initial nucleophilic attack.

Visualizing the Mechanisms

Diagram 1: SNAr Mechanism on 4-Halo-2-methyl-1-nitrobenzene

Caption: The two-step addition-elimination mechanism of SNAr.

Diagram 2: Troubleshooting Logic Flow

Caption: A decision tree for troubleshooting common regioselectivity issues.

References

• Danikiewicz, W., Bieńkowski, T., Kozłowska, D., & Zimnicka, M. (2007). Aromatic nucleophilic substitution (SNAr) reactions of 1,2- and 1,4-halonitrobenzenes and 1,4-dinitrobenzene with carbanions in the gas phase. Journal of the American Society for Mass Spectrometry, 18(8), 1351–1363. [Link]

• Mąkosza, M. (2017). Nucleophilic Aromatic Substitution, General Corrected Mechanism And Versatile Synthetic Tool. Organic and Medicinal Chemistry International Journal, 2(1). [Link]

• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution. [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr. In Organic Chemistry II. [Link]

• Ośmiałowski, B., & Makowski, M. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4809. [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• Wikipedia. (2023, December 29). Nucleophilic aromatic substitution. [Link]

• Chemistry LibreTexts. (2022, September 24). 16.7: Nucleophilic Aromatic Substitution. [Link]

• Chemistry LibreTexts. (2025, February 2). 16.6: Nucleophilic Aromatic Substitution. [Link]

• Stack Exchange. (2020, December 22). How to explain regioselectivity in nucleophilic aromatic substitution. [Link]

Sources

• 1. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Technical Support Center: Purification of Oily Nitro Diphenyl Ether Products

Introduction

Synthesizing nitro diphenyl ethers (NDEs)—often via Ullmann condensation or SNAr coupling—frequently results in a viscous, dark oil rather than the desired crystalline solid. This is a thermodynamic bottleneck, not necessarily a synthetic failure.

The presence of impurities (unreacted phenols, halobenzenes, and inorganic salts) depresses the melting point of the product, often below ambient temperature, causing the "oiling out" phenomenon during recrystallization.[1] This guide provides a logic-driven workflow to convert these impure oils into high-purity solids.

Module 1: The "Oiling Out" Troubleshooting Protocol

The Problem: The product separates as a distinct liquid phase (oil) at the bottom of the recrystallization flask instead of nucleating into crystals.

The Mechanism: "Oiling out" occurs when the saturation temperature of the solute exceeds the liquid-liquid phase separation temperature (oiling limit). Essentially, the compound melts before it dissolves or precipitates as a liquid because the solution temperature is above the impure product's depressed melting point.[1][2]

Visual Workflow: Resolving Oiling Out

Figure 1: Decision tree for managing phase separation during recrystallization.

Technique: Trituration (The "Magic Wand" for Oils)

If your NDE refuses to crystallize, do not simply cool it further (which increases viscosity). Use trituration .

• Decant: Pour off the supernatant (mother liquor) from the oily product.

• Add Non-Solvent: Add a small volume of cold non-solvent (e.g., Hexane or Pentane) to the oil.

• Physical Agitation: Using a heavy glass rod, grind the oil against the glass wall under the solvent layer.

• Result: The non-solvent extracts lipophilic impurities from the surface of the oil droplets, raising the local melting point and inducing solidification.

Solvent Systems for NDEs

Nitro diphenyl ethers are moderately polar due to the nitro group but retain significant lipophilic character.

Solvent System	Type	Application Note
Ethanol (95%)	Single	Standard for p-nitrodiphenyl ether. Good balance of polarity.
Acetic Acid / Water	Pair	Excellent for removing tarry byproducts. Dissolve in hot glacial acetic acid; add water to turbidity.
Hexane / Ethyl Acetate	Pair	Best for flash chromatography or trituration.
Toluene	Single	Often used for extraction, but poor for crystallization due to high solubility of NDEs.

Module 2: Chemical Decontamination (Work-up)

Before attempting crystallization, you must chemically strip impurities that prevent lattice formation.

Critical Impurities:

• Copper/Salts: From Ullmann coupling catalysts.

• Phenols: Unreacted starting material (acidic).

• Halobenzenes: Unreacted starting material (neutral/lipophilic).

Visual Workflow: The Purification Extraction

Figure 2: Sequential extraction logic to isolate the neutral ether product.

Step-by-Step Decontamination Protocol

• Copper Removal:

  • Why: Copper residues can act as coordination sites, trapping the product in an amorphous state.

  • Action: Filter the reaction mixture through Celite. If the organic layer is blue/green, wash with 5% HCl or aqueous Ammonia (forms soluble

    complex) until colorless [1].

• Phenol Removal (The Base Wash):

  • Why: Phenols are the most common impurity in ether synthesis and are difficult to separate by crystallization alone.

  • Action: Wash the organic phase (e.g., Ether or Dichloromethane) vigorously with 1M NaOH (2-3 times) .

  • Verification: The aqueous layer should turn yellow/orange (phenoxide color). Continue washing until the aqueous layer is colorless.

• Halobenzene Removal:

  • Why: Halobenzenes (e.g., p-chloronitrobenzene) have similar solubility profiles to the product.

  • Action: These are best removed via Vacuum Distillation (discarding the fore-run) or Steam Distillation prior to final extraction [2].

Module 3: Advanced Purification

If the product remains an oil after trituration and chemical workup, the impurity profile is likely complex (isomers or oligomers).

Option A: Vacuum Distillation

• Suitability: p-nitrodiphenyl ether boils at approx. 188–190°C / 8 mmHg [2].[3]

• Risk: High temperatures can cause decomposition (darkening).

• Protocol: Use a Claisen flask with a vigorous stir bar. Discard the fraction boiling <170°C (halobenzenes).[3] Collect the main fraction. The distillate often solidifies immediately in the receiver.

Option B: Flash Chromatography

• Stationary Phase: Silica Gel (Standard 60 Å).

• Mobile Phase: Gradient elution starting with 100% Hexane → 5-10% Ethyl Acetate in Hexane.

• Logic: The nitro group provides a "handle" for interaction with silica, making the product more polar than the starting halobenzenes (which elute first) but less polar than phenols (which stick to the column).

Frequently Asked Questions (FAQ)

Q: My product turned into a solid block in the flask. How do I get it out? A: This is "cashing out" (uncontrolled rapid crystallization). Add a small amount of solvent (ethanol), heat gently to loosen the mass, and break it up with a spatula. Re-heat to reflux and cool slowly to form purer, discrete crystals.

Q: The oil is dark brown/black. Is it ruined? A: Not necessarily. The color often comes from trace oxidation products or tar. Perform a "Charcoal Filtration":

• Dissolve crude in hot ethanol.

• Add Activated Charcoal (1-2% by weight).

• Filter hot through Celite.

• Crystallize the clear yellow filtrate.

Q: Can I use water to induce crystallization? A: Yes, but cautiously. In a water-miscible solvent (like Acetic Acid or Ethanol), add water dropwise to the hot solution until a persistent cloudiness appears. Then add one drop of the solvent to clear it. Cool slowly. Adding water too fast forces the oil out before crystals form.

References

• Removal of Copper Residues

  • Source:Organic Syntheses, Coll.[3][4] Vol. 2, p. 445 (1943).

  • Context: Describes the synthesis of p-nitrodiphenyl ether and the specific acid washing steps to remove zinc/copper couples.

  • URL:

• Distillation and Physical Properties

  • Source:Organic Syntheses, Coll.[3][4] Vol. 2, p. 445.

  • Context: Provides boiling point data (188–190°C / 8 mmHg) and melting point data (56–58°C)

  • URL:

• Troubleshooting Crystallization (Oiling Out)

  • Source:University of Colorado Boulder, Organic Chemistry Techniques.
  • Context: General mechanisms for oiling out and tritur

  • URL:

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. scribd.com [scribd.com]

Alternative catalysts for coupling 4-bromophenol and nitroaryl halides

Technical Support Center: Coupling 4-Bromophenol & Nitroaryl Halides

Status: Operational | Tier: Level 3 (Advanced Synthesis) | Topic: Chemoselective Etherification

Welcome to the Advanced Synthesis Support Hub

User Case: You are attempting to couple 4-bromophenol with a nitroaryl halide (e.g., 4-fluoronitrobenzene or 4-chloronitrobenzene) to form a diaryl ether. Core Challenge: Chemoselectivity. The 4-bromophenol substrate contains a reactive C-Br bond.[1] Standard Palladium (Pd) or Nickel (Ni) catalysts often undergo oxidative addition at this C-Br site, leading to self-coupling (polymerization) or hydrodehalogenation, rather than the desired C-O bond formation.

Our Directive: This guide prioritizes Metal-Free Nucleophilic Aromatic Substitution (

) and Copper-Catalyzed Ullmann Coupling . These methods offer superior chemoselectivity by activating the electrophile (nitroaryl halide) rather than the nucleophile's sensitive halide.

Module 1: Catalyst Selection & Decision Matrix

Before selecting a protocol, analyze your nitroaryl halide electrophile.[2] The presence of the nitro group (

) is your greatest asset; it is a strong electron-withdrawing group (EWG) that activates the ring for nucleophilic attack.

Visual Guide: Method Selection Strategy

Figure 1: Decision tree for selecting the optimal coupling strategy based on electrophile activation.

Module 2: Metal-Free (The Chemoselective Standard)

Best For: Nitroaryl fluorides or chlorides where the

group is ortho or para to the halogen.[2] Why: The mechanism relies on the Meisenheimer complex stabilized by the nitro group. It is inherently chemoselective because it does not interact with the C-Br bond on the phenol [1].

Standard Protocol (Self-Validating)

Parameter	Condition	Rationale
Stoichiometry	1.0 eq Phenol : 1.1 eq Nitroaryl Halide	Slight excess of electrophile drives conversion.
Base	(2.0 eq) or (1.5 eq)	is more soluble in organic solvents, increasing the "naked" anion effect.[2]
Solvent	DMSO, DMF, or NMP	Polar aprotic solvents stabilize the charged intermediate (Meisenheimer complex).[2]
Temp	60°C – 100°C	Sufficient thermal energy to overcome the activation barrier without decomposing the nitro group.[2]
Atmosphere	Air or	is not oxygen-sensitive, but prevents phenol oxidation at high temps.[2]

Troubleshooting Guide: Metal-Free

Q: The reaction is stalled at 50% conversion. Should I add more catalyst?

• A: There is no catalyst in this system.[2] The issue is likely the base or leaving group .[2]

  • Step 1: Switch from

    to (Cesium effect increases nucleophilicity).[2]

  • Step 2: If using a chloride substrate, switch to the fluoride analog (4-fluoronitrobenzene reacts ~100x faster than 4-chloronitrobenzene in

    ).

Q: I see a new spot on TLC, but it's not the product. What is it?

• A: Check for Hydrolysis . Traces of water in wet DMF/DMSO can react with the nitroaryl halide to form a nitrophenol (yellow/orange solid).

  • Fix: Use anhydrous solvents and add 3Å molecular sieves to the reaction vessel.

Module 3: Copper-Catalyzed Coupling (The "Ullmann" Alternative)

Best For: Unactivated electrophiles (e.g., meta-nitro halides) or less reactive leaving groups (Bromides/Iodides). Why: Copper activates the phenol nucleophile via coordination, lowering the energy barrier for attack.[2] Unlike Palladium, Copper is far less likely to undergo oxidative addition into the aryl-bromide bond of your 4-bromophenol substrate [2].

Optimized Cu-Catalyzed Protocol

Component	Recommendation	Function
Catalyst	CuI (10 mol%)	The active metal center. Cu(I) is preferred over Cu(II).
Ligand	L-Proline (20 mol%) or	Ligands prevent catalyst aggregation and increase solubility. Amino acids (Proline) are excellent, green promoters [3].[2]
Base	(2.0 eq)	Stronger bases are often required for Ullmann coupling compared to .[2]
Solvent	DMSO or Toluene	DMSO for amino acid ligands; Toluene for phenanthroline ligands.[2]

Troubleshooting Guide: Cu-Catalysis

Q: The reaction turned black and yield is <10%.

• A: This indicates catalyst disproportionation (formation of inactive Cu(0) and Cu(II)).

  • Fix: Degas your solvent thoroughly (sparge with Argon for 15 mins).[2] Although Cu is more robust than Pd, oxygen promotes the oxidation of the ligand and catalyst deactivation.[2]

Q: I am observing "homocoupling" of the 4-bromophenol (formation of 4,4'-dibromobiphenyl ether).

• A: This is rare with Copper but possible at very high temperatures (>120°C).[2]

  • Fix: Lower the temperature to 80-90°C. Ensure you are using a ligand (like L-Proline). Ligand-free conditions often require higher temperatures that promote side reactions.

Module 4: Mechanistic Insight & Chemoselectivity

Understanding why Palladium fails and

succeeds is critical for experimental design.

Visual Guide: Reaction Pathway Competition

Figure 2: Mechanistic divergence. Pathway A (

) targets the nitroaryl ring, preserving the phenol's bromine.[2] Pathway B (Pd) risks attacking the phenol's bromine.

References

• Nucleophilic Arom

  ) Mechanism:

  • Bunnett, J. F., & Zahler, R. E. (1951).[2] Kinetics of the Reaction of 2,4-Dinitrochlorobenzene with Some Amines. Chemical Reviews.

• Copper-Catalyzed Coupling (Ullmann-Type)

  • Ma, D., & Cai, Q. (2008).[2] Copper/Amino Acid Catalyzed Cross-Couplings of Aryl Halides with Amines and Phenols.[2] Accounts of Chemical Research.

• Ligand Effects in Cu-Catalysis

  • Maiti, D., & Buchwald, S. L. (2009).[2] Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Ethers. Journal of the American Chemical Society.[2]

• Chemoselectivity of 4-Bromophenol

  • Liu, Y., et al. (2014).[2][3] Copper(II)-catalyzed C–O coupling of aryl bromides with aliphatic diols.[3][4] Organic & Biomolecular Chemistry.

  • [5]

Sources

• 1. 4-Bromophenol | C6H5BrO | CID 7808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Copper(ii)-catalyzed C–O coupling of aryl bromides with aliphatic diols: synthesis of ethers, phenols, and benzo-fused cyclic ethers - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Metal-free catalytic reduction of 4-nitrophenol to 4-aminophenol by N-doped graphene - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Thermal Safety in Nitro Compound Distillation

Welcome to the High-Energy Separations Desk. Current Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist

Introduction: The Thermodynamics of Danger

You are likely here because you need to purify a nitro compound (

) and are concerned about the thermal history. You are right to be concerned. Nitro groups possess high decomposition energies (often ), and distillation inherently involves concentrating these energetic groups under heat.

This guide is not a generic safety poster. It is a technical troubleshooting framework designed to prevent "runaway" reactions—self-accelerating decompositions that occur when heat generation exceeds heat removal.

Part 1: Pre-Distillation Screening (The "Go/No-Go" Decision)

Q: "I have a new nitro-intermediate. How do I know if it's safe to distill?"

A: You cannot rely on literature boiling points alone. You must determine the Onset Temperature (

) and the Adiabatic Temperature Rise ( ) .[1]

The Protocol:

• Run a DSC (Differential Scanning Calorimetry):

  • Sample: 3–5 mg, sealed gold-plated high-pressure crucible (to prevent evaporation masking decomposition).

  • Rate: 4 K/min.

  • Critical Data: Look for the first exothermic deviation (

    ).[1][2]

• Calculate the Safety Margin:

  • Rule of Thumb: Your process temperature (

    ) must be at least 50°C below the detected by DSC.

  • Why? DSC is a dynamic screening method. In a large-scale distillation pot, heat transfer is slower (quasi-adiabatic), meaning decomposition can trigger at lower temperatures than DSC suggests.

Q: "My DSC shows an exotherm at 200°C. Can I distill at 160°C?"

A: NO. That is too close.

• The Hazard: Induction time.[3] At 160°C, the material might be stable for 1 hour but decompose after 4 hours. Distillation is a time-intensive process.[4]

• The Solution: You must determine the Time to Maximum Rate (TMR) using ARC (Accelerating Rate Calorimetry) if you are within the 100°C window of decomposition.

Visual: The Stoessel Criticality Logic

This diagram helps you classify the risk level of your reaction mass based on Stoessel’s Criticality Index.

Caption: Decision matrix based on Stoessel’s Criticality Classes. MTSR must never exceed the onset of decomposition (

) without rigorous controls.

Part 2: Equipment Selection & Process Design

Q: "The boiling point is 180°C, but it decomposes at 190°C. How do I separate it?"

A: You cannot use a standard batch distillation pot. The residence time (hours) combined with the thermal stress will likely trigger degradation or polymerization.

The Solution: Short Path (Wiped Film) Distillation. Standard distillation relies on boiling the entire pot. Wiped film evaporation (WFE) creates a thin film of liquid on a heated wall, where residence time is measured in seconds, not hours.

Comparison of Thermal Load:

Feature	Standard Batch Distillation	Wiped Film / Short Path
Residence Time	Hours (High Risk)	Seconds (Low Risk)
Pressure	1 – 20 mbar	0.001 – 1 mbar
Boiling Point	High ( )	Significantly Lower ( )
Residue Hazard	Accumulates in pot (Dangerous)	Continuously discharged
Best For	Stable compounds	Nitro compounds , Peroxides

Q: "I am seeing the residue darken in the flask. Should I continue?"

A: STOP IMMEDIATELY. Darkening in nitro compounds often indicates the formation of autocatalytic byproducts (e.g., nitrogen oxides or polymerized tars).

• Remove Heat Source: Drop the heating mantle or oil bath immediately.

• Do NOT vent to air yet: Oxygen can accelerate decomposition in hot organic vapors.

• Backfill with Nitrogen: Break the vacuum with inert gas to cool the system via convection without introducing oxygen.

Part 3: Operational Troubleshooting

Q: "My vacuum is fluctuating. Is this a safety issue?"

A: Yes. In vacuum distillation, Pressure = Temperature. If your pressure rises from 5 mbar to 10 mbar, the boiling point of your nitro compound rises. If your controller compensates by increasing the heat input, you may inadvertently cross the

threshold.

The Fix:

• Leak Check: Ensure all joints are greased and clamped.

• Cold Trap: Ensure your cold trap is not clogged with frozen volatiles, which throttles vacuum efficiency.

• Bleed Valve: Use a controlled nitrogen bleed (capillary) to stabilize pressure rather than relying solely on the pump's ultimate vacuum.

Q: "Can I distill to dryness to get maximum yield?"

A: NEVER. This is the most common cause of laboratory explosions.

• The Mechanism: Nitro compounds often contain trace impurities (like dinitro-species) that have higher boiling points. As you distill the main product, these unstable impurities concentrate in the residue.

• The "Heel" Rule: Always leave at least 10-15% of the volume in the pot. This acts as a thermal buffer (solvent) for the impurities.

Visual: Safe Distillation Workflow

This diagram outlines the critical safety interlocks required for distilling energetic compounds.

Caption: Workflow for Wiped Film Distillation showing the critical "Stop Heat" interlock loop based on pressure/temperature feedback.

Part 4: Emergency Protocols

Q: "The pressure is spiking, and I see white smoke/fumes. What do I do?"

A: This is a Thermal Runaway in progress.

• Evacuate: Leave the immediate area. Do not try to save the equipment.

• Remote Shutdown: Cut power to the heating element from the breaker outside the hood/room.

• Blast Shield: Ensure the sash is down (if in a hood) or the blast shield is between you and the apparatus.

• Do Not Open: Opening the system introduces oxygen to superheated fuel.

Post-Incident: Once cooled (after 24 hours), analyze the residue (if safe) to understand if the decomposition was caused by air ingress (oxidative) or thermal instability (homolytic cleavage).

References

• Stoessel, F. (2008). Thermal Safety of Chemical Processes: Risk Assessment and Process Design. Wiley-VCH. (Defines the Criticality Classes and TMR concepts).

• Org. Process Res. Dev. (2021). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. (Provides specific decomposition data for nitroalkanes).

• IChemE (Institution of Chemical Engineers). Runaway reaction hazards in processing organic nitrocompounds. (Discusses impurity hazards in distillation).

• Cornell University EHS. Extractions and Distillations Safety Guide. (General safety protocols for reduced pressure distillation).

• InChem Corp. Wiped Film Evaporation and Molecular Distillation. (Explains the mechanism of short path distillation for unstable compounds).

Sources

• 1. Pharma Engineering: Stossels Criticality Index - Classification of reactions [pharmacalculations.com]
• 2. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 3. icheme.org [icheme.org]
• 4. ehs.gatech.edu [ehs.gatech.edu]

Reference Data & Comparative Studies

Mass Spectrometry Fragmentation Pattern of Brominated Nitro Diphenyl Ethers (Nitro-PBDEs)

The following guide details the mass spectrometry fragmentation patterns and analytical strategies for Brominated Nitro Diphenyl Ethers (Nitro-PBDEs), a class of emerging contaminants often formed via the photolytic or atmospheric nitration of PBDEs.

A Publish Comparison Guide for Researchers and Analytical Scientists

Executive Summary & Technical Context

Brominated Nitro Diphenyl Ethers (Nitro-PBDEs) represent a complex analytical challenge. Unlike their parent compounds (PBDEs), which are characterized primarily by sequential debromination, Nitro-PBDEs possess two competing functional groups with high electron affinity: the nitro group (

) and the bromine atoms ( ).

This guide compares the three dominant ionization interfaces—Electron Impact (EI) , Electron Capture Negative Ionization (ECNI) , and Atmospheric Pressure Chemical Ionization (APCI) —to determine the optimal workflow for structural elucidation and trace quantification.

Key Finding: While GC-ECNI-MS remains the gold standard for sensitivity (femto-gram level detection via

), GC-EI-MS provides superior structural diagnostics through characteristic neutral losses of and .

Comparative Analysis of Ionization Techniques

The following table summarizes the performance metrics of the primary mass spectrometry techniques used for Nitro-PBDE analysis.

Table 1: Ionization Performance Matrix

Feature	GC-EI-MS (Electron Impact)	GC-ECNI-MS (Electron Capture)	LC-APCI-MS/MS
Ionization Energy	Hard (70 eV)	Soft (Thermal electrons)	Soft (Gas-phase chemical)
Dominant Ions	, ,	, , ,	, ,
Sensitivity	Moderate (pg range)	High (fg range)	Moderate to High
Selectivity	High (Spectral fingerprinting)	Low (Class-selective for halogens)	High (MRM transitions)
Fragmentation	Extensive (Sequential loss)	Minimal (Dissociative capture)	Moderate (Collision Induced)
Best Application	Structural identification of unknowns	Trace quantification in complex matrices	Analysis of thermally labile isomers

Fragmentation Mechanisms & Pathways[1]

Understanding the causality of fragmentation is critical for distinguishing Nitro-PBDEs from isobaric interferences (e.g., hydroxylated PBDEs or methoxylated derivatives).

Electron Impact (EI) Fragmentation

In EI mode (positive ion), the molecular ion

is often weak or absent due to the instability introduced by the nitro group. The fragmentation follows a logical cascade:

• Primary Loss (

  ): The most characteristic initial step is the loss of the nitro radical ( , 46 Da) or the nitro group as a neutral species. This yields a stable brominated diphenyl ether cation .

• Sequential Debromination: Following the loss of the nitro group, the molecule behaves like a standard PBDE, sequentially losing bromine radicals (

  , 79/81 Da) or (80/82 Da).

• Ether Cleavage: High-energy collisions cleave the ether bridge, generating brominated phenoxy ions and benzene cations.

Electron Capture Negative Ionization (ECNI)

In ECNI (negative ion), the mechanism is governed by Dissociative Electron Capture (DEC) . Both the nitro group and bromine atoms are highly electronegative.

• Bromide Ion (

  ): The base peak is almost invariably 79 and 81.[1]

• Nitrite Ion (

  ): A distinct peak at 46 is often observed, which is diagnostic for nitro-aromatics but less sensitive than .

• Molecular Anion: Unlike pure PBDEs, the nitro group can stabilize the negative charge via resonance, occasionally allowing for the observation of the molecular anion

  or .

Visualization of Fragmentation Pathway

The following diagram illustrates the competing fragmentation pathways in EI mode.

Figure 1: Proposed EI fragmentation pathway for a generic Nitro-PBDE. The loss of the nitro group is the primary stabilizing step.

Experimental Protocol: Validated Workflow

This protocol outlines a self-validating system for the extraction and analysis of Nitro-PBDEs from environmental matrices (e.g., sediment or dust).

Sample Preparation (Fractionation is Key)

Nitro-PBDEs are more polar than PBDEs. Standard non-polar extraction (Hexane) may yield poor recovery.

• Extraction: Use Pressurized Liquid Extraction (PLE) with Dichloromethane (DCM):Hexane (1:1) to ensure recovery of nitrated species.

• Cleanup:

  • Pass extract through an acidified silica gel column to remove lipids.

  • Fractionation (Critical Step): Use a deactivated alumina column.

    • Fraction 1 (Hexane): Elutes PBDEs.[2][3][4][5][6][7]

    • Fraction 2 (DCM:Hexane 1:4): Elutes Nitro-PBDEs and other polar metabolites.

GC-MS Instrument Parameters

• Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm).[8]

• Carrier Gas: Helium (1.0 mL/min).[9]

• Source Temp: 230°C (EI) / 200°C (ECNI - lower temp enhances resonance electron capture).

• Reagent Gas (ECNI): Methane (CH4) at 2.0 mL/min flow.

Analytical Workflow Diagram

Figure 2: Optimized sample preparation workflow separating parent PBDEs from Nitro-PBDEs.

References

• Covaci, A., et al. (2003).[6][10][11] Determination of brominated flame retardants, with emphasis on polybrominated diphenyl ethers (PBDEs) in environmental and human samples.[6][10][11][12] Journal of Chromatography A. Link

• Stapleton, H. M. (2006).[10][12] Instrumental methods for the analysis of brominated flame retardants.[2][4][5][6][7][10][12][13][14] Analytical and Bioanalytical Chemistry.[2][3][4][5][6][10][11][12][15][16] Link

• Hites, R. A. (2008). Electron Impact and Electron Capture Negative Ionization Mass Spectra of Polybrominated Diphenyl Ethers and Methoxylated Polybrominated Diphenyl Ethers.[5] Environmental Science & Technology. Link

• Lagalante, A. F., et al. (2008).[11] Atmospheric Pressure Photoionization (APPI) for the Determination of Brominated Flame Retardants. Analytical Chemistry.[2][3][4][6][7][10][12][15][16] Link

• Wei, H., et al. (2013). Photolysis of polybrominated diphenyl ethers in hexane: Transformation products and pathways. Environmental Science and Pollution Research. Link

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A Senior Application Scientist's Guide to HPLC Retention Time Comparison for Nitro-Diaryl Ether Isomers

For researchers and professionals in drug development, the precise separation and quantification of structural isomers are paramount. Nitro-diaryl ethers, a class of compounds significant in medicinal chemistry, often present a considerable analytical challenge due to their isomeric forms. Minor positional differences of a nitro group on an aromatic ring can drastically alter a molecule's biological activity and toxicity, making their distinct separation a non-negotiable aspect of quality control and research.

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) retention times for nitro-diaryl ether isomers. Moving beyond a simple recitation of methods, we will explore the underlying chromatographic principles, compare stationary phase selectivities, and provide actionable protocols to empower you to achieve robust and reproducible separations.

The Decisive Factor: Understanding Isomer Retention

In Reverse-Phase HPLC (RP-HPLC), the primary retention mechanism is the hydrophobic interaction between the analyte and the nonpolar stationary phase.[1] However, for structurally similar isomers like nitro-diaryl ethers, hydrophobicity alone is often insufficient to achieve baseline separation. The elution order and resolution are dictated by a combination of factors:

• Hydrophobicity: The overall nonpolar character of the molecule. While isomers have the same elemental composition, the position of a polar nitro group can subtly influence the molecule's overall hydrophobic footprint.

• Polarity and Dipole Moment: The nitro group is strongly electron-withdrawing, creating a significant dipole moment. The position of this group (ortho, meta, para) relative to the ether linkage and the second aryl ring alters the molecule's overall polarity and its interaction with the polar mobile phase.

• Molecular Geometry (Steric Effects): The three-dimensional shape of an isomer can affect its ability to interact with the stationary phase. For instance, an ortho-substituted nitro group can induce steric hindrance, potentially limiting its interaction with the bonded phase compared to a less hindered para-isomer.[2]

• π-π Interactions: Both aryl rings in the ether structure are rich in π-electrons. This allows for specific interactions with stationary phases that also possess aromatic functionalities, such as Phenyl-based columns.[2] These interactions are highly sensitive to the electronic properties of the analyte, which are directly influenced by the nitro group's position.[3]

Strategic Column Selection: C18 vs. Phenyl Phases

The choice of stationary phase is the most critical parameter in controlling selectivity for isomeric separations. While the C18 (octadecylsilane) column is the workhorse of RP-HPLC, Phenyl-type columns offer a complementary and often superior selectivity for aromatic compounds.[4][5][6]

• C18 Columns: These phases separate primarily based on hydrophobicity.[5] For nitro-diaryl ether isomers, where differences in hydrophobicity can be minimal, C18 columns may struggle to provide adequate resolution.[7] The retention is governed by the partitioning of the analyte from the mobile phase into the C18 alkyl chains.

• Phenyl Columns: These columns introduce an alternative retention mechanism: π-π interactions.[2] The electron-rich phenyl rings of the stationary phase can interact with the π-electron systems of the nitro-diaryl ether analytes.[2][3] This is particularly effective for nitroaromatics, where the electron-withdrawing nitro group makes the analyte's aromatic system electron-poor (a Lewis acid), enhancing its interaction with the electron-rich (Lewis base) phenyl stationary phase.[3] This interaction is highly sensitive to the position of the nitro group, often leading to enhanced separation of positional isomers that co-elute on a C18 phase.[2][3][6]

Visualizing the Interaction Mechanisms

The following diagram illustrates the dominant interaction forces at play for a nitro-diaryl ether isomer on both C18 and Phenyl stationary phases.

Caption: Dominant interaction mechanisms for nitro-diaryl ethers on C18 and Phenyl columns.

Comparative Analysis: Experimental Data

To illustrate the practical differences in selectivity, let's consider a hypothetical mixture of three positional isomers of a nitrophenyl phenyl ether: 2-nitrophenyl phenyl ether (ortho), 3-nitrophenyl phenyl ether (meta), and 4-nitrophenyl phenyl ether (para).

The following table summarizes expected retention behavior based on typical chromatographic principles. The elution order on a C18 column is primarily driven by subtle differences in hydrophobicity, which can be difficult to predict and may result in poor separation. Conversely, the Phenyl column leverages electronic effects, often leading to a more distinct and robust separation.

Isomer	Structure	Expected Polarity	Expected Retention on C18 (Hydrophobic)	Expected Retention on Phenyl (π-π & Hydrophobic)
2-Nitrophenyl Phenyl Ether	ortho-	Highest (potential for intramolecular interactions, steric hindrance)	Least Retained	Least Retained (steric hindrance may impede π-π interaction)
3-Nitrophenyl Phenyl Ether	meta-	Intermediate	Intermediate Retention	Intermediate Retention
4-Nitrophenyl Phenyl Ether	para-	Lowest (most symmetric, strong dipole)	Most Retained	Most Retained (strongest π-π interaction due to favorable electronics)

Note: This is a generalized prediction. Actual retention times can be influenced by the specific column chemistry and mobile phase composition.

Experimental Protocols for Method Development

Achieving optimal separation requires a systematic approach. The following protocols provide a starting point for developing a robust HPLC method for nitro-diaryl ether isomers.

General HPLC Workflow

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A Senior Application Scientist's Guide to the Structural Elucidation of 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene and its Regioisomers

For the discerning researcher in pharmaceutical development and materials science, the unambiguous structural confirmation of a synthesized molecule is paramount. Regioisomers—compounds with the same molecular formula but different spatial arrangements of substituents—can exhibit vastly different pharmacological, toxicological, and material properties. This guide provides an in-depth, technically-grounded framework for distinguishing the target molecule, 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene, from its likely synthetic regioisomers. We will move beyond mere data presentation to explore the causal relationships between molecular structure and analytical signatures, empowering you to make confident structural assignments.

The Synthetic Landscape and the Origin of Regioisomeric Impurities

The target molecule is a diaryl ether, a structural motif commonly synthesized via nucleophilic aromatic substitution or Ullmann condensation reactions.[1][2][3] A plausible and efficient synthetic route involves the reaction of 4-bromophenol with a suitably substituted nitrobenzene. The identity of the potential regioisomeric impurities is therefore intrinsically linked to the isomeric purity of the starting materials.

For the synthesis of 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene (Target Molecule A) , the intended reaction is between 4-bromophenol and 1-halo-2-methyl-4-nitrobenzene. However, the use of isomeric starting materials would lead to the formation of regioisomers. For the purpose of this guide, we will consider two highly probable regioisomers:

• Regioisomer B: 2-(4-Bromophenoxy)-5-methyl-1-nitrobenzene , which would arise from the use of 2-halo-4-methyl-1-nitrobenzene.

• Regioisomer C: 2-(4-Bromophenoxy)-3-methyl-1-nitrobenzene , resulting from the use of 2-halo-6-methyl-1-nitrobenzene.

This guide will focus on the analytical techniques that can definitively differentiate between these three molecules.

Visualizing the Challenge: Molecular Structures

Caption: Molecular structures of the target compound and its potential regioisomers.

Spectroscopic Fingerprinting: A Multi-faceted Approach

Spectroscopic techniques provide a detailed fingerprint of a molecule's structure. For the isomers , a combined analysis of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) is essential for unambiguous identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Isomer Differentiation

NMR spectroscopy is arguably the most powerful tool for distinguishing regioisomers due to its sensitivity to the local electronic environment of each nucleus.

¹H NMR Spectroscopy: A Tale of Chemical Shifts and Coupling Patterns

The substitution pattern on the two aromatic rings of each isomer will give rise to unique chemical shifts and proton-proton coupling patterns. The electron-withdrawing nitro group will deshield ortho and para protons, shifting their signals downfield, while the electron-donating ether oxygen and methyl group will have a shielding effect, moving signals upfield.[4][5][6][7][8]

Predicted ¹H NMR Spectral Characteristics:

Compound	Nitro-substituted Ring Protons	Bromo-substituted Ring Protons	Methyl Protons
Target Molecule A	Three distinct signals, likely a doublet, a doublet of doublets, and another doublet, reflecting the 1,2,4-substitution pattern.	Two doublets (an AA'BB' system) due to the para-substitution.	A singlet, with a chemical shift influenced by its ortho position to the nitro group.
Regioisomer B	Three distinct signals, with different coupling constants and chemical shifts compared to A due to the altered positions of the methyl and nitro groups.	Two doublets (an AA'BB' system), similar to A.	A singlet, with a chemical shift influenced by its meta position to the nitro group.
Regioisomer C	Three distinct signals, again with unique shifts and coupling constants characteristic of the 1,2,3-substitution.	Two doublets (an AA'BB' system), similar to A.	A singlet, with its chemical shift influenced by its ortho position to the ether linkage.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The chemical shifts of the carbon atoms, particularly the aromatic carbons, are highly sensitive to the electronic effects of the substituents. The "heavy atom effect" of bromine will shield the ipso-carbon, shifting it upfield more than would be expected based on electronegativity alone.[9][10] The strong electron-withdrawing nature of the nitro group will cause a significant downfield shift for the carbon to which it is attached and other carbons in conjugation.[11][12][13]

Predicted ¹³C NMR Chemical Shift Differences:

Carbon Position	Target Molecule A	Regioisomer B	Regioisomer C
C-NO₂	Downfield shift	Downfield shift	Downfield shift
C-O (ether)	Specific chemical shift	Different chemical shift due to altered substituent effects	Different chemical shift due to altered substituent effects
C-CH₃	Unique chemical shift	Different chemical shift	Different chemical shift
C-Br	Shielded due to heavy atom effect	Shielded due to heavy atom effect	Shielded due to heavy atom effect
Methyl Carbon	Characteristic upfield signal	Similar upfield signal	Similar upfield signal

Mass Spectrometry (MS): Unveiling Fragmentation Pathways

While regioisomers will exhibit the same molecular ion peak in a mass spectrum, their fragmentation patterns under techniques like Electron Ionization (EI) can differ. The presence of bromine will result in a characteristic M/M+2 isotopic pattern for all bromine-containing fragments.

Expected Fragmentation Differences:

The primary fragmentation pathways will likely involve cleavage of the ether bond and loss of the nitro group. The relative intensities of fragment ions may differ between the isomers due to the varying stability of the resulting carbocations and radical ions. For instance, the position of the methyl group can influence the stability of certain fragment ions, leading to variations in the mass spectrum that can aid in differentiation.[14][15][16][17][18]

Chromatographic Separation: Resolving the Mixture

For both analytical identification and preparative purification, chromatographic techniques are indispensable. The subtle differences in polarity and shape among the regioisomers can be exploited for their separation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust technique for separating positional isomers. A reverse-phase method using a C18 column is a good starting point. For enhanced separation of these aromatic compounds, a column with a phenyl-based stationary phase (e.g., Phenyl-Hexyl) can be particularly effective.[1][2][3][19] The π-π interactions between the aromatic rings of the analytes and the phenyl groups of the stationary phase provide an additional separation mechanism to complement the hydrophobic interactions.

Gas Chromatography (GC)

Coupled with a mass spectrometer (GC-MS), GC is a powerful tool for both separating and identifying the isomers. The choice of the capillary column is crucial. A non-polar column (e.g., DB-5ms) may provide some separation based on boiling point differences. However, for closely related isomers, a more polar column may be necessary to achieve baseline resolution.[15][16][20][21]

Experimental Protocols: A Practical Guide

The following protocols are provided as a starting point and should be optimized for the specific instrumentation and samples being analyzed.

Protocol 1: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 10-20 mg of the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Obtain a COSY (Correlation Spectroscopy) spectrum to establish proton-proton coupling networks within each aromatic ring.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Obtain an HSQC (Heteronuclear Single Quantum Coherence) spectrum to correlate each proton with its directly attached carbon.

  • Acquire an HMBC (Heteronuclear Multiple Bond Correlation) spectrum to identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for unambiguously assigning the connectivity of the molecule.

Protocol 2: GC-MS Analysis

Caption: General workflow for GC-MS analysis.

• Sample Preparation: Prepare a 1 mg/mL solution of the sample in a volatile solvent such as dichloromethane or ethyl acetate.

• Instrumentation: Use a gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions:

  • Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness column (e.g., DB-5ms or equivalent).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Inlet Temperature: 280 °C.

  • Oven Program: Start at 150 °C, hold for 1 minute, then ramp to 300 °C at 10 °C/min, and hold for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: 230 °C.

  • Ionization Energy: 70 eV.

  • Scan Range: m/z 50-550.

Data Interpretation: Synthesizing the Evidence

The definitive identification of 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene relies on the careful integration of data from all analytical techniques.

A Comparative Data Summary:

Technique	Target Molecule A	Regioisomer B	Regioisomer C
¹H NMR	Unique set of chemical shifts and coupling constants for the 1,2,4-substituted nitro-ring.	Distinctly different chemical shifts and coupling patterns for the 1,2,4-substituted nitro-ring.	Unique spectral pattern for the 1,2,3-substituted nitro-ring.
¹³C NMR	Characteristic chemical shifts for all carbons, verifiable with 2D NMR.	Different chemical shifts for the carbons on the nitro-substituted ring.	Different chemical shifts for the carbons on the nitro-substituted ring.
GC Retention Time	Specific retention time under defined conditions.	Likely a different retention time.	Likely a different retention time.
Mass Spectrum	Identical molecular ion to isomers. Potentially different relative abundances of fragment ions.	Identical molecular ion to isomers. Potentially different relative abundances of fragment ions.	Identical molecular ion to isomers. Potentially different relative abundances of fragment ions.

Conclusion

Distinguishing 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene from its regioisomers is a challenge that necessitates a multi-pronged analytical approach. While mass spectrometry can confirm the molecular weight and elemental composition, it is the detailed structural information gleaned from ¹H and ¹³C NMR spectroscopy, including 2D correlation experiments, that provides the most definitive evidence for structural elucidation. Chromatographic techniques, particularly GC-MS and HPLC, are essential for both the analytical separation and preparative isolation of the pure target molecule. By understanding the principles behind each technique and applying them systematically, researchers can confidently navigate the complexities of isomer differentiation and ensure the integrity of their scientific endeavors.

References

• Ullmann, F. Ueber eine neue Bildungsweise von Diphenylaminderivaten. Ber. Dtsch. Chem. Ges.1903, 36, 2382–2384. (URL not available)

• Hassan, J.; Sévignon, M.; Gozzi, C.; Schulz, E.; Lemaire, M. Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chem. Rev.2002 , 102 (5), 1359–1470. [Link]

• Ley, S. V.; Thomas, A. W. Modern Synthetic Methods for Copper-Mediated C(aryl)-O, C(aryl)-N, and C(aryl)-S Bond Formation. Angew. Chem. Int. Ed.2003 , 42 (44), 5400–5449. [Link]

• Wang, Z. et al. Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column. RSC Adv.2015 , 5, 9695-9702. [Link]

• The halogen effect on the 13C NMR chemical shift in substituted benzenes. Phys. Chem. Chem. Phys.2018 , 20, 21939-21947. [Link]

• Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. Agilent. [Link]

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• H NMR Spectroscopy. University of Calgary. [Link]

• Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. University of Puget Sound. [Link]

• 13-C NMR Chemical Shift Table. Scribd. [Link]

• 13C NMR Chemical Shift Table. University of Colorado Boulder. [Link]

• CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. e-PG Pathshala. [Link]

• Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments. Chemistry Stack Exchange. [Link]

• Dincă, N. et al. DIFFERENTIAL ANALYSIS IN MASS SPECTROMETRY. 2. Revue Roumaine de Chimie2004 , 49(5), 379-383. [Link]

• GC-MS analysis of diethyl ether extract of Sauromatum venosum (Aiton) Kunth leaves. IRJSE2021 , 1(1), 1-5. [Link]

• m-BROMONITROBENZENE. Organic Syntheses. [Link]

• Thigpen, A. et al. GC-MS studies on the regioisomeric 2,3- and 3,4-methylenedioxyphenethylamines related to MDEA, MDMMA, and MBDB. J. Chromatogr. Sci.2007 , 45(5), 269-278. [Link]

• Baranac-Stojanović, M. Can Variations of 1H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2)/Donating (NH2) Group be Explained in Terms of Resonance Effects of Substituents? Chem. Asian J.2018 , 13(11), 1419-1428. [Link]

• Table of content. The Royal Society of Chemistry. [Link]

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• 1-Bromo-4-(4-bromophenoxy)-2-methylbenzene. PubChem. [Link]

• Thigpen, A. et al. GC-MS studies on the regioisomeric 2,3- and 3,4-methylenedioxyphenethylamines related to MDEA, MDMMA, and MBDB. Semantic Scholar. [Link]

• 1-[(4-bromophenoxy)methyl]-4-nitrobenzene. PubChemLite. [Link]

• 4-Bromo-2-methyl-1-nitrobenzene. Georganics. [Link]

• Interpretation. Mass spectral interpretation is not a trivial process. [Link]

• Synthesis of Oxidized 3β,3′β-Disteryl Ethers and Search after High-Temperature Treatment of Sterol-Rich Samples. Molecules2021 , 26(19), 5919. [Link]

• Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene. Molbank2012 , 2012(2), M764. [Link]

• Mass Spectrometry of Nitro and Nitroso Compounds. ResearchGate. [Link]

• GC-MS Analysis of the Essential Oil and Petroleum Ether Extract of Different Regions of Korean Ginger (Zingiber officinale). Asian Journal of Chemistry2012 , 24(1), 103-106. [Link]

• Synthesis of 4-(4-chlorophenoxy)nitrobenzene. PrepChem. [Link]

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Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene

Executive Safety Summary

Treat as: High Hazard / Toxic by Absorption

4-(4-Bromophenoxy)-2-methyl-1-nitrobenzene is a halogenated diphenyl ether derivative containing a nitro group. In the absence of compound-specific toxicological data, the Precautionary Principle mandates treating this substance as a potent methemoglobinemia inducer and a severe skin irritant.

• Primary Risk: Dermal absorption leading to systemic toxicity (Nitro-compound class hazard).

• Secondary Risk: Respiratory irritation from dust; corneal damage from contact.

• Critical Action: Zero-skin-contact protocol. Standard single-layer nitrile gloves are insufficient for prolonged handling of solutions.

Hazard Identification & Mechanistic Rationale

To build a robust safety protocol, we must deconstruct the molecule into its functional hazard groups. This analysis dictates our PPE choices.

Functional Moiety	Associated Hazard	Physiological Mechanism
Nitro Group (-NO₂)	Systemic Toxicity	Metabolic reduction to nitroso/hydroxylamine intermediates can oxidize hemoglobin to methemoglobin, impairing oxygen transport (Cyanosis).
Bromine (-Br)	Irritation / Persistence	Halogens increase lipophilicity, facilitating dermal penetration. High potential for environmental persistence.
Diphenyl Ether	Target Organ Toxicity	Structurally similar herbicides (e.g., Nitrofen) are classified as reproductive toxins and carcinogens. Treat as a suspected reproductive hazard.

PPE Selection Matrix

The following matrix replaces generic advice with specific barrier requirements based on the state of matter.

Glove Selection Logic

Why not just "Nitrile"? Nitro-aromatics can permeate standard 4-mil nitrile gloves in <15 minutes. Aromatic solvents (often used with this compound) degrade nitrile rapidly.

Operation	Physical State	Primary Glove (Inner)	Secondary Glove (Outer)	Rationale
Weighing / Solids	Powder / Crystal	Nitrile (4 mil)	Nitrile (4-8 mil)	Double-gloving provides visual breach detection and sufficient dry-particulate protection.
Synthesis / Solutions	Organic Solvent (DCM, THF)	Laminate (Silver Shield/EVOH)	Nitrile (Heavy Duty)	CRITICAL: Laminate films offer >4hr breakthrough time against nitro-aromatics. Outer nitrile provides dexterity and grip.
Glassware Cleaning	Dilute Residue	Nitrile (4 mil)	Neoprene (20 mil)	Neoprene offers superior abrasion resistance during scrubbing.

Body & Respiratory Protection[2]

• Respiratory:

  • Primary: Chemical Fume Hood (Face velocity: 80–100 fpm).

  • Secondary (if hood unavailable for solids): N95 or P100 particulate respirator. Note: Respirators do not protect against vapors; use only for solid weighing.

• Body:

  • Standard cotton lab coat (flammable resistance).

  • Tyvek® Sleeve Covers: Required when working with solutions >50mL to bridge the gap between glove cuff and lab coat.

• Eyes:

  • Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient due to the risk of splash migration.

Operational Protocols

Workflow Visualization: PPE Decision Logic

This diagram illustrates the decision process for selecting the correct barrier protection.

Figure 1: PPE Selection Logic based on physical state and solvent carrier.

Step-by-Step Handling Procedures

A. Weighing & Transfer (Solid State)

• Static Control: Nitro-aromatic powders are often electrostatic. Use an ionizing fan or anti-static gun before spatulating to prevent "powder jump."

• Containment: Place the balance inside the fume hood. If the balance is external, use a powders safety enclosure .

• Technique: Use a disposable anti-static weighing boat. Do not return excess chemical to the stock bottle (prevents cross-contamination and dust generation).

B. Reaction Setup (Solution State)

• Glove Layering: Don Laminate gloves first, then pull standard nitrile gloves over them. Tape the laminate cuff to your lab coat if sleeves are loose.

• Syringe Transfer: When moving solutions, use Luer-lock syringes to prevent needle pop-off. Avoid pouring.

• Temperature Control: If heating, ensure a reflux condenser is active before heating begins to prevent vapor escape.

C. Decontamination & Cleanup[1]

• Solvent Wash: Wipe surfaces with acetone or methanol (solubilizes the organic), followed by soap and water.

• Glove Removal:

  • Remove outer nitrile gloves and dispose as hazardous waste.

  • Wash laminate gloves (while wearing them) with soap/water.

  • Remove laminate gloves by peeling from the cuff.

Emergency Response

Exposure Response

• Skin Contact:

  • IMMEDIATE: Drench area with water for 15 minutes.[1][2][3][4]

  • Soap: Use lipophilic soap (e.g., dish soap) to remove the oily residue.

  • Observation: Monitor for signs of methemoglobinemia (blue lips/fingernails, headache, dizziness) for 24 hours.

• Eye Contact: Flush for 15 minutes using an eyewash station. Hold eyelids open. Seek ophthalmological evaluation immediately.

Spill Management Protocol

Small Spill (<5g/5mL):

• Evacuate immediate area.[1][3][4][5]

• Don Level 3 PPE (Laminate gloves).

• Cover spill with absorbent pads (for liquid) or wet paper towels (for powder—do not sweep dry dust).

• Double-bag waste in heavy-duty polyethylene bags.

• Label as "Toxic - Halogenated Organic."

Disposal & Waste Management

Proper disposal is critical due to the halogen content (Br) and nitro group.

Waste Stream	Classification	Container Type	Notes
Solid Waste	Hazardous Chemical Solid	HDPE Wide-Mouth Jar	Label "Toxic Solid." Do not mix with oxidizers.[5]
Liquid Waste	Halogenated Organic Solvent	Amber Glass or HDPE Jug	MUST go into Halogenated stream due to Bromine. Do not mix with Non-Halogenated solvents (cost implication).
Sharps/Glass	Contaminated Sharps	Puncture-Proof Bin	Rinse pipettes with acetone before disposal if heavily soiled.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.

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